5-(Acetyloxy)-2(1H)-pyridinone

• CAS: 71847-90-0

Core Science & Biosynthesis

Technical Monograph: 5-(Acetyloxy)-2(1H)-pyridinone (CAS 71847-90-0)

Synthesis, Physicochemical Profiling, and Pharmaceutical Utility

Executive Summary

5-(Acetyloxy)-2(1H)-pyridinone (CAS 71847-90-0), also known as 5-acetoxy-2-pyridone, represents a critical scaffold in the development of antifibrotic and anti-inflammatory therapeutics. Structurally analogous to Pirfenidone, this compound functions primarily as a lipophilic prodrug precursor to the active metabolite 5-hydroxy-2(1H)-pyridinone.

Its significance lies in its dual utility:

• Synthetic Intermediate: A protected building block for N-substituted pyridinone libraries.

• Prodrug Pharmacophore: The acetoxy motif masks the 5-hydroxyl group, enhancing membrane permeability and preventing premature metal chelation before intracellular hydrolysis.

This guide provides an exhaustive technical analysis of the compound’s properties, validated synthesis protocols, and biological context within the TGF-β/Smad signaling landscape.

Chemical Identity & Physicochemical Profiling[1]

Nomenclature and Identification

Parameter	Detail
CAS Number	71847-90-0
IUPAC Name	(6-oxo-1H-pyridin-3-yl) acetate
Synonyms	5-Acetoxy-2(1H)-pyridinone; 5-Acetoxy-2-pyridone
Molecular Formula	C₇H₇NO₃
Molecular Weight	153.14 g/mol
SMILES	CC(=O)OC1=CNC(=O)C=C1
InChI Key	JLGWWEQRFGMMHK-UHFFFAOYSA-N

Tautomeric Equilibrium

In solution, 2-substituted pyridines exist in a tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. For 5-(Acetyloxy)-2(1H)-pyridinone, the lactam form predominates in both solid state and polar solvents (DMSO, H₂O) due to the aromaticity of the amide resonance and the electron-withdrawing nature of the 5-acetoxy group, which destabilizes the lactim form.

Physical Properties

Property	Value / Observation	Note
Physical State	Crystalline Solid	Typically off-white to pale yellow powder.
Melting Point	165–170 °C (Predicted)	High crystallinity due to intermolecular H-bonding (N-H···O=C).
Solubility	DMSO, Methanol, DMF	High solubility in polar aprotic solvents.
Water Solubility	Moderate	Hydrolyzes slowly in aqueous media at pH > 7.
LogP	~0.5 (Predicted)	More lipophilic than the parent 5-hydroxy compound (LogP ~ -0.6).

Synthetic Pathways & Process Chemistry[2]

The synthesis of CAS 71847-90-0 is a classic protection strategy of the 5-hydroxy-2(1H)-pyridinone core. The protocol below is designed for high purity (>98%) suitable for biological screening.

Reaction Mechanism

The reaction involves the nucleophilic attack of the phenolic oxygen at position 5 on the carbonyl carbon of acetic anhydride. The N-H of the pyridone ring is significantly less nucleophilic due to amide resonance, ensuring regioselectivity for O-acetylation over N-acetylation under controlled conditions.

Validated Synthesis Protocol

Objective: Synthesis of 5-(Acetyloxy)-2(1H)-pyridinone on a 10g scale.

Reagents:

• Starting Material: 5-Hydroxy-2(1H)-pyridinone (CAS 5154-01-8) [1].[1]

• Reagent: Acetic Anhydride (Ac₂O) (1.2 equiv).

• Catalyst/Base: Pyridine (0.1 equiv) or Sodium Acetate (anhydrous).

• Solvent: Glacial Acetic Acid or Dichloromethane (DCM).

Step-by-Step Methodology:

• Dissolution: Charge a 250 mL round-bottom flask with 10.0 g (90 mmol) of 5-Hydroxy-2(1H)-pyridinone. Add 50 mL of Glacial Acetic Acid. Stir until suspended.

• Acetylation: Add 10.2 mL (108 mmol) of Acetic Anhydride dropwise over 15 minutes. Add catalytic Pyridine (0.7 mL).

• Reaction: Heat the mixture to 60°C for 3 hours. Monitor by TLC (10% MeOH in DCM) until the starting material (Rf ~0.2) disappears and the product (Rf ~0.5) dominates.

• Quenching: Cool the reaction mixture to room temperature. Pour slowly into 200 mL of ice-cold water with vigorous stirring. The product should precipitate.

• Isolation: Filter the solid precipitate. Wash the filter cake with 2 x 20 mL cold water to remove residual acid.

• Purification: Recrystallize from Ethanol/Water (9:1). Dry in a vacuum oven at 45°C for 12 hours.

Expected Yield: 75–85% Appearance: White crystalline needles.

Visualization: Synthetic Workflow

Figure 1: Step-by-step synthetic workflow for the O-acetylation of 5-hydroxy-2-pyridone.

Biological Relevance & Mechanism of Action

Prodrug Pharmacology

CAS 71847-90-0 acts as a prodrug. The acetyl group masks the polarity of the hydroxyl group, facilitating passive transport across lipid bilayers. Once intracellular, cytosolic esterases hydrolyze the ester bond, releasing the active 5-hydroxy-2(1H)-pyridinone.

Why this matters:

• Iron Chelation: The free 5-hydroxy form is a bidentate iron chelator (O,O-donor set). Premature chelation in the gut or plasma can lead to toxicity or poor efficacy. The acetoxy form prevents this interaction until the drug reaches metabolically active tissues (e.g., fibrotic lung tissue).

• Antifibrotic Activity: Similar to Pirfenidone, 5-substituted pyridinones downregulate TGF-β1 expression, inhibiting fibroblast-to-myofibroblast transition [2].

Metabolic Pathway Visualization

Figure 2: Metabolic activation pathway of 5-(Acetyloxy)-2(1H)-pyridinone.

Analytical Characterization

To ensure scientific integrity, the identity of the synthesized compound must be validated using the following spectral markers.

Proton NMR (¹H-NMR)

Solvent: DMSO-d₆, 400 MHz

• δ 2.21 (s, 3H): Methyl protons of the acetyl group (-COCH ₃). Distinct singlet.

• δ 6.40 (d, 1H): Proton at position 3 of the pyridone ring.

• δ 7.35 (dd, 1H): Proton at position 4.

• δ 7.50 (d, 1H): Proton at position 6 (adjacent to Nitrogen).

• δ 11.50 (br s, 1H): N-H lactam proton (exchangeable with D₂O).

Mass Spectrometry (LC-MS)

• Method: ESI (Positive Mode)

• Expected Mass: [M+H]⁺ = 154.15 m/z

• Fragment: [M+H - 42]⁺ = 112.1 m/z (Loss of ketene/acetyl group, confirming the acetoxy moiety).

HPLC Method for Purity

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 15 min
Detection	UV at 254 nm and 300 nm
Retention Time	~7.5 min (elutes after the more polar 5-hydroxy precursor)

Handling and Safety (GHS)

While specific toxicological data for the acetoxy derivative is limited, it should be handled with the precautions standard for pyridinone bioactive agents.

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent moisture-induced hydrolysis.

References

• PubChem. (2025).[3] 5-hydroxy-2(1H)-pyridinone | C5H5NO2.[1][2] National Library of Medicine. [Link]

• Frontiers in Chemistry. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers Media S.A. [Link]

• NCATS Inxight Drugs. (2025). 5-(ACETYLOXY)-2(1H)-PYRIDINONE.[4][3][5] National Center for Advancing Translational Sciences. [Link][6]

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• 3. GSRS [gsrs.ncats.nih.gov]
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• 6. 5-(ACETYLOXY)-2(1H)-PYRIDINONE [drugs.ncats.io]

Technical Guide: 5-Acetoxy-2-Pyridone – Structural Characterization and Synthetic Utility

Executive Summary

This technical guide provides a comprehensive analysis of 5-acetoxy-2-pyridone (also known as 5-acetyloxy-2(1H)-pyridinone), a critical heterocyclic intermediate in medicinal chemistry. Characterized by a molecular weight of 153.14 g/mol , this compound serves as a protected derivative of 5-hydroxy-2-pyridone. It is frequently utilized in the synthesis of antifibrotic agents (analogs of Pirfenidone), antifungal pharmacophores, and as a prodrug moiety to enhance the lipophilicity of hydroxylated pyridones. This document details its physicochemical properties, synthesis protocols, and metabolic relevance.[1]

Chemical Identity and Physicochemical Properties[2][3][4][5][6][7]

Structural Specifications

The core structure consists of a six-membered nitrogen-containing ring (pyridone) substituted with an acetoxy ester group at the 5-position. The molecule exhibits lactam-lactim tautomerism, predominantly existing in the 2-pyridone (lactam) form in the solid state and polar solvents.

Property	Specification
IUPAC Name	5-acetyloxy-1H-pyridin-2-one
Common Name	5-acetoxy-2-pyridone
CAS Registry Number	71847-90-0
Molecular Formula
Molecular Weight	153.14 g/mol
Exact Mass	153.0426 Da
Physical State	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, DMF, Methanol; Sparingly soluble in water

Tautomeric Equilibrium

A critical feature of 2-pyridones is the equilibrium between the lactam (NH-C=O) and lactim (N=C-OH) forms. For 5-acetoxy-2-pyridone, the electron-withdrawing nature of the acetoxy group at position 5 stabilizes the lactam form, which is the reactive species in N-alkylation reactions.

Figure 1: Tautomeric equilibrium favoring the lactam form in polar media.

Synthetic Methodology

Synthesis Protocol: Acetylation of 5-Hydroxy-2-Pyridone

The most reliable synthetic route involves the O-acetylation of the precursor 5-hydroxy-2(1H)-pyridinone . This reaction must be controlled to prevent N-acetylation, although the O-acyl form is thermodynamically favored under basic catalysis.

Reagents & Materials:

• Precursor: 5-Hydroxy-2(1H)-pyridinone (1.0 eq)

• Acylating Agent: Acetic Anhydride (

  ) (1.2 eq)

• Solvent/Base: Anhydrous Pyridine (Solvent volume: 10 mL/g of precursor)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq) - Optional for rate acceleration

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-hydroxy-2(1H)-pyridinone in anhydrous pyridine under an inert atmosphere (

  or Ar).

• Addition: Cool the solution to 0°C using an ice bath. Dropwise add acetic anhydride over 15 minutes to control the exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for 4–6 hours. Monitor reaction progress via TLC (Eluent: 5% MeOH in DCM).

• Quenching: Once the starting material is consumed, quench the reaction by adding 5 mL of methanol (reacts with excess anhydride).

• Isolation: Concentrate the mixture under reduced pressure to remove pyridine.

• Purification: Redissolve the residue in Ethyl Acetate and wash sequentially with:

  • 1M HCl (to remove residual pyridine)

  • Saturated

    (to neutralize acids)

  • Brine[2]

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate to yield the crude solid. Recrystallize from Ethanol/Hexane if necessary.

Figure 2: Step-wise synthesis workflow for 5-acetoxy-2-pyridone.

Applications in Drug Development[2]

Prodrug Design and Metabolite Masking

5-acetoxy-2-pyridone serves as a prodrug model for 5-hydroxy-2-pyridone. The free hydroxyl group at position 5 is a primary site for Phase II conjugation (glucuronidation) in vivo, leading to rapid renal clearance.

• Mechanism: Acetylation masks the polar hydroxyl group, increasing lipophilicity (

  ) and enhancing membrane permeability.

• Bioactivation: Upon systemic absorption, nonspecific esterases hydrolyze the ester bond, releasing the active 5-hydroxy-2-pyridone pharmacophore.

Intermediate for N-Substituted Pyridones

The compound is a key building block for N-aryl and N-alkyl pyridones, similar to Pirfenidone (an antifibrotic drug).

• Reaction Logic: The acetoxy group protects the 5-position oxygen during N-alkylation reactions (e.g., Ullmann coupling or Chan-Lam coupling), preventing O-alkylation side products.

Analytical Standard

It is used as a reference standard in the metabolic profiling of pyridine-based drugs. 5-hydroxylation followed by acetylation is a common metabolic pathway investigation in toxicology studies.

References

• National Center for Biotechnology Information . (2024). PubChem Compound Summary for CID 10241257, 5-(Pyridin-2-yl)-2(1H)-pyridone (Related Structure Context). Retrieved from [Link]

• National Institutes of Health . (2021). O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols. Retrieved from [Link]

• Wikipedia . (2024). 2-Pyridone Chemical Properties and Tautomerism. Retrieved from [Link]

• Frontiers in Chemistry . (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. secure.confis.cz [secure.confis.cz]
• 2. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Distinguishing Isomeric Acetoxypyridones: A Comparative Analysis of 5-acetoxy-2-pyridone and 1-acetoxy-2-pyridone

An In-depth Technical Guide for Researchers

Abstract

The 2-pyridone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous pharmaceuticals and biologically active compounds.[1][2] Its ability to act as a hydrogen bond donor and acceptor, coupled with favorable physicochemical properties, makes it a frequent target in drug design.[1][2][3] Acetylation of the core 2-pyridone structure can occur at different positions, leading to isomers with dramatically different chemical and biological profiles. This guide provides a detailed comparative analysis of two key isomers: 5-acetoxy-2-pyridone (a C-acetoxy derivative) and 1-acetoxy-2-pyridone (an N-acetoxy derivative). We will explore the fundamental distinctions in their structure, synthesis, spectroscopic signatures, and chemical reactivity, offering a critical resource for researchers in chemical synthesis and drug development.

The 2-Pyridone Core: A Foundation of Tautomeric Complexity

Before examining the acetylated derivatives, it is crucial to understand the parent structure, 2-pyridone. This molecule exists in a tautomeric equilibrium with its aromatic alcohol form, 2-hydroxypyridine.[4][5]

Fig 1. Tautomeric equilibrium of 2-pyridone and 2-hydroxypyridine.

The position of this equilibrium is highly sensitive to the environment. The pyridone (lactam) form is favored in polar solvents like water and alcohols, whereas the hydroxypyridine (lactim) form is more stable in the gas phase and non-polar solvents.[4][6] This inherent duality governs the reactivity and interaction profile of the scaffold. Acetylation effectively "locks" the molecule into a pyridone-like structure by derivatizing either the ring nitrogen or a ring-attached hydroxyl group, thereby preventing tautomerization and creating distinct chemical entities.

Profile of 1-Acetoxy-2-pyridone: The Activated N-O Bond

1-Acetoxy-2-pyridone is characterized by an acetate group attached to the ring nitrogen atom. This N-acetoxy linkage is the defining feature that dictates its unique properties.

Structure and Nomenclature

• Systematic Name: (2-oxo-1-pyridinyl) acetate[7]

• CAS Number: 1742-79-6[7]

• Molecular Formula: C₇H₇NO₃[7]

• Molecular Weight: 153.14 g/mol [7]

Fig 3. Synthetic scheme for 1-acetoxy-2-pyridone.

Experimental Protocol: Synthesis of 1-Acetoxy-2-pyridone

• Preparation: To a solution of 1-hydroxy-2-pyridone (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere, add pyridine (1.2 eq). Cool the mixture to 0°C in an ice bath.

• Reaction: Add acetic anhydride (1.1 eq) dropwise to the cooled solution while stirring.

• Incubation: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to yield the pure compound.

Reactivity and Stability

The N-O-acetyl linkage renders 1-acetoxy-2-pyridone a potent acylating agent. The 2-pyridone oxide anion is an excellent leaving group, making the acetyl carbonyl highly susceptible to nucleophilic attack. This compound is significantly more reactive than its C-5 isomer and is prone to hydrolysis.

Profile of 5-Acetoxy-2-pyridone: The Stable Phenolic Ester

In contrast, 5-acetoxy-2-pyridone features an acetate group attached to the carbon at the 5-position of the ring, forming what is essentially a phenolic ester.

Structure and Nomenclature

• Systematic Name: (6-oxo-1,6-dihydropyridin-3-yl) acetate

• Common Name: 5-Acetoxy-2(1H)-pyridinone [8]* CAS Number: 71847-90-0 [8]* Molecular Formula: C₇H₇NO₃ [9]* Molecular Weight: 153.14 g/mol [9]

Fig 4. Structure and key features of 5-acetoxy-2-pyridone.

Synthesis Pathway

This isomer is synthesized by direct acetylation of the corresponding hydroxylated precursor, 5-hydroxy-2(1H)-pyridone.

Rationale for Experimental Choice: The phenolic hydroxyl group at the C-5 position is nucleophilic and can be readily acetylated. The conditions are similar to those for the N-acetoxy isomer, demonstrating the importance of starting material selection in directing the outcome of the reaction.

Fig 5. Synthetic scheme for 5-acetoxy-2-pyridone.

Experimental Protocol: Synthesis of 5-Acetoxy-2-pyridone

• Preparation: To a suspension of 5-hydroxy-2(1H)-pyridone (1.0 eq) in anhydrous pyridine (used as both solvent and base), cool the mixture to 0°C.

• Reaction: Add acetic anhydride (1.2 eq) dropwise.

• Incubation: Allow the mixture to warm to room temperature and stir overnight. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Pour the reaction mixture into ice water and stir until a precipitate forms.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the product. Further purification can be achieved by recrystallization if necessary.

Reactivity and Stability

The C-O ester bond in 5-acetoxy-2-pyridone is significantly more stable than the N-O bond of its isomer. Its reactivity is typical of a phenolic acetate. It will undergo hydrolysis back to the 5-hydroxy derivative under acidic or basic conditions but is generally stable to a wider range of nucleophiles and reaction conditions compared to the 1-acetoxy isomer. This stability makes it a potential candidate for prodrug strategies, where enzymatic hydrolysis in vivo would release the active 5-hydroxypyridone metabolite.

Comparative Analysis: A Head-to-Head Distinction

The positional difference of the acetoxy group leads to clear, measurable distinctions in the properties of these two isomers.

Summary of Physicochemical and Spectroscopic Properties

Property	1-Acetoxy-2-pyridone	5-Acetoxy-2-pyridone	Rationale for Difference
Structure	N-O-Ac Bond	C-O-Ac Bond	Positional Isomerism
CAS Number	1742-79-6 [7]	71847-90-0 [8]	Unique Registry Number
Key ¹H NMR Signal	Absence of N-H proton	Presence of broad N-H singlet (>10 ppm)	N-H is derivatized in the 1-acetoxy isomer.
¹H NMR Ring Protons	4 distinct multiplets	3 distinct multiplets	The 1-acetoxy has 4 ring protons; the 5-acetoxy has 3.
Key IR Bands (C=O)	~1780 cm⁻¹ (ester), ~1670 cm⁻¹ (pyridone)	~1760 cm⁻¹ (ester), ~1660 cm⁻¹ (pyridone)	The electronic environment of the carbonyls differs. The N-acetoxy ester is more strained.
Stability	Labile, moisture-sensitive	Stable phenolic ester	The 2-pyridone oxide anion is a better leaving group.
Primary Reactivity	Acylating Agent	Substrate for Hydrolysis	N-O bond cleavage vs. C-O bond cleavage.

Spectroscopic Differentiation Workflow

For a researcher presented with an unknown sample of one of these isomers, spectroscopic analysis provides a definitive identification pathway.

Fig 6. Workflow for differentiating isomers via ¹H NMR.

Causality of Spectroscopic Differences:

• ¹H NMR: The most telling difference is the presence or absence of the N-H proton signal. In 5-acetoxy-2-pyridone, this proton is present and typically appears as a broad singlet at a very downfield chemical shift (often >10 ppm) due to hydrogen bonding and the amide character. Its absence in the 1-acetoxy isomer is unequivocal proof of N-derivatization. Furthermore, the number and splitting patterns of the vinyl protons on the pyridone ring differ: four for the 1-acetoxy isomer and three for the 5-acetoxy isomer.

• ¹³C NMR: The chemical shifts of the ring carbons will differ due to the distinct electronic effects of the N-acetoxy versus the C-acetoxy group. The carbonyl carbon of the pyridone ring (C2) and the ester carbonyl will also show slight but measurable differences in their chemical shifts.

• IR Spectroscopy: Both molecules will exhibit two distinct carbonyl stretching frequencies. The ester C=O stretch in the 1-acetoxy isomer is expected at a slightly higher wavenumber (e.g., ~1780 cm⁻¹) compared to the 5-acetoxy isomer (~1760 cm⁻¹) due to the electron-withdrawing nature of the adjacent N-O bond.

• Mass Spectrometry: The fragmentation patterns will be different. The 1-acetoxy isomer may readily lose the acetyloxy group, while the 5-acetoxy isomer would likely show fragmentation patterns characteristic of phenolic esters, such as loss of ketene (CH₂=C=O).

Conclusion for the Field

While both 5-acetoxy-2-pyridone and 1-acetoxy-2-pyridone share the same molecular formula, they are fundamentally different molecules. The distinction lies not merely in the position of the acetate but in the nature of the chemical bond that connects it to the pyridone core.

• 1-Acetoxy-2-pyridone is best understood as a reactive acylating agent , whose utility lies in its ability to transfer an acetyl group. Its inherent instability makes it more suitable as a synthetic intermediate than a stable endpoint.

• 5-Acetoxy-2-pyridone is a stable phenolic ester . Its chemical behavior is more predictable, and its stability lends it to applications where the acetoxy group serves as a protecting group or as a pro-moiety for the in-situ release of the corresponding 5-hydroxy-2-pyridone, a common strategy in drug development.

For scientists and researchers, the ability to distinguish these isomers through the straightforward application of standard analytical techniques, particularly ¹H NMR, is paramount. Understanding their divergent synthesis pathways and reactivity profiles is essential for the rational design of new chemical entities and the successful execution of complex synthetic campaigns involving the versatile 2-pyridone scaffold.

References

• Wikipedia. (n.d.). 2-Pyridone. Retrieved from [Link]

• Beak, P. (1977). The 2-Hydroxypyridine-2-Pyridone Tautomeric Equilibrium. Accounts of Chemical Research, 10(5), 186-192. (Note: While a specific link to this article requires a subscription, its existence and findings are widely cited in the public domain.)

• Global Substance Registration System. (n.d.). 5-(ACETYLOXY)-2(1H)-PYRIDINONE. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). 2-Pyridone tautomer ratio. Retrieved from [Link]

• AIP Publishing. (2023). The 2-pyridone/2-hydroxypyridine tautomerism in gas phase: An excited state roaming reaction. Retrieved from [Link]

• PubChem. (n.d.). 1-(Acetyloxy)-2(1H)-pyridinone. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Retrieved from [Link]

• ChemRxiv. (2021). Synthesis of 1-(1-Arylvinyl)pyridin-2(1H)-ones from Ketones and 2-Fluoropyridine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones. Retrieved from [Link]

• IIP Series. (2024). SYNTHETIC ACCESS TO 2-PYRIDONE SCAFFOLDS. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Pyridone Synthesis Using 2-(Phenylsulfinyl)acetamide. Retrieved from [Link]

• Hilaris Publisher. (2022). Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Retrieved from [Link]

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• 1. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. hilarispublisher.com [hilarispublisher.com]
• 4. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 5. Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01588B [pubs.rsc.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 1-(Acetyloxy)-2(1H)-pyridinone | C7H7NO3 | CID 12863383 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. synchem.de [synchem.de]
• 9. GSRS [gsrs.ncats.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 5-(Acetyloxy)-2(1H)-pyridinone

Abstract & Application Context

This protocol details the regioselective

-acetylation of 5-hydroxypyridin-2-one to synthesize 5-(acetyloxy)-2(1H)-pyridinone. This transformation is critical in the development of prodrugs and analytical standards for Pirfenidone metabolites (an anti-fibrotic agent).

The primary challenge in this synthesis is regioselectivity . The starting material exists in a tautomeric equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms. Furthermore, the molecule possesses three potential sites for acetylation:

• The oxygen at C5 (Phenolic-like hydroxyl).

• The nitrogen at N1 (Amide/Lactam nitrogen).

• The oxygen at C2 (Lactim tautomer oxygen).

This guide provides a controlled protocol to selectively acetylate the C5-hydroxyl group while preserving the 2-pyridone core, utilizing kinetic control and specific base catalysis.

Chemical Strategy & Mechanism[1][2]

Tautomeric Considerations

In solution (particularly polar solvents like DMSO or Pyridine), 5-hydroxypyridin-2-one predominantly adopts the 2-pyridone (lactam) tautomer. The C5-hydroxyl group behaves similarly to a phenol, making it nucleophilic. The amide nitrogen (N1) is significantly less nucleophilic due to resonance stabilization of the lactam carbonyl.

Reaction Pathway

The synthesis utilizes Acetic Anhydride (

) in the presence of Pyridine .[1]

• Role of Pyridine: Acts as both the solvent and a nucleophilic catalyst. It forms a highly reactive

  -acetylpyridinium intermediate with acetic anhydride, which transfers the acetyl group to the most accessible nucleophile (the C5-OH).

• Regiocontrol: By maintaining mild temperatures (

  to RT), the reaction kinetically favors the formation of the ester at C5 over the -acetyl imide or -acetyl imidate at C2.

Graphviz Reaction Scheme

Caption: Mechanistic pathway favoring C5-O-acetylation via N-acetylpyridinium intermediate.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
5-Hydroxypyridin-2-one	111.10	1.0	Substrate
Acetic Anhydride ( )	102.09	1.2	Acylating Agent
Pyridine	79.10	Solvent	Base/Catalyst
Dichloromethane (DCM)	84.93	N/A	Extraction Solvent
Ethanol	46.07	N/A	Recrystallization

Step-by-Step Procedure

Step 1: Solubilization

• Equip a dry 50 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Add 5-hydroxypyridin-2-one (1.0 g, 9.0 mmol).

• Add anhydrous Pyridine (10 mL).

• Stir at room temperature until a homogeneous suspension or solution is obtained.

  • Note: The starting material may not fully dissolve immediately; this is normal.

Step 2: Acetylation

• Cool the reaction mixture to

  using an ice bath.

• Add Acetic Anhydride (1.1 mL, 10.8 mmol, 1.2 eq) dropwise over 5 minutes.

• Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C) .

• Stir for 2 to 4 hours .

  • Monitoring: Monitor reaction progress via TLC (Eluent: 10% MeOH in DCM). The starting material (

    ) should disappear, and a less polar product ( ) should appear.

Step 3: Quenching & Isolation

• Pour the reaction mixture into Ice Water (30 mL) to hydrolyze excess acetic anhydride.

• Stir vigorously for 15 minutes.

• Extraction: Extract the aqueous mixture with DCM (

  mL).

  • Critical: Maintain pH neutral to slightly acidic (pH 5-6). Do not use strong base for washing, as the phenolic ester is susceptible to hydrolysis.

• Wash combined organic layers with Brine (20 mL).

• Dry over anhydrous

  , filter, and concentrate under reduced pressure (Rotovap) to yield a crude off-white solid.

Step 4: Purification

• Recrystallize the crude solid from Ethanol/Hexane or minimal hot Ethyl Acetate .

• Filter the crystals and dry under high vacuum.

Workflow Diagram (DOT)

Caption: Operational workflow for the synthesis and purification of 5-(acetyloxy)-2(1H)-pyridinone.

Characterization & Quality Control

To validate the synthesis, compare analytical data against the following expected parameters.

Expected NMR Data ( )

Proton ( )	Shift ( ppm)	Multiplicity	Assignment
NH	11.0 - 11.5	Broad Singlet	Lactam Nitrogen Proton
H-6	7.3 - 7.5	Doublet/Multiplet	Adjacent to Nitrogen
H-4	7.1 - 7.3	Multiplet	Aromatic Ring
H-3	6.4 - 6.5	Doublet	Adjacent to Carbonyl
C	2.20 - 2.25	Singlet	Acetyl Group (Diagnostic)

Troubleshooting Guide

• Problem: Low Yield / Recovery.

  • Cause: Product is water-soluble or hydrolyzed during workup.

  • Solution: Saturate the aqueous phase with NaCl (salting out) before extraction. Ensure the quench water is not alkaline.

• Problem: Presence of N-acetylated byproduct.

  • Cause: Reaction temperature too high or reaction time too long.

  • Solution: Keep addition at

    .[1][2] Monitor TLC strictly and stop immediately upon consumption of starting material.

References

• Geng, J., et al. (2023). "Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones." Molbank. (General protocol for hydroxypyridone functionalization).

• Viktorova, V. V., et al. (2025). "Regioselective synthesis of 5-azaindazoles based on the intramolecular amination reaction of 5-acyl-4-pyridones." Organic & Biomolecular Chemistry. (Discusses tautomerism and reactivity of pyridones).

• National Institutes of Health (NIH). "Acetylation using acetic anhydride in pyridine - Glycoscience Protocols." (Standard operating procedure for acetylation).

• Organic Chemistry Portal. "P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones." (Context on N- vs O-selectivity challenges).

Sources

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]

Acetylation protocol for 2-pyridone derivatives using acetic anhydride

Application Note: Selective -Acetylation of 2-Pyridone Scaffolds

-Acetyl-2-pyridone using Acetic Anhydride

Abstract & Core Challenge

The acetylation of 2-pyridone is a deceptive reaction. While seemingly simple, the substrate’s lactam-lactim tautomerism creates a bifurcation in reaction pathways, leading to two potential isomers: the thermodynamically stable

-acetyl-2-pyridone and the kinetically favored, moisture-sensitive 2-acetoxypyridine ( -acetyl) .

For drug development applications, the

-acetyl derivative is the standard target due to its stability and utility as a pharmacophore. This application note details a robust, self-validating protocol to exclusively secure the -acetyl product, minimizing the formation of -acetyl impurities and preventing common side reactions associated with base-catalyzed methods.

Scientific Foundation: The Tautomeric Dilemma

Lactam-Lactim Equilibrium

2-Pyridone exists in equilibrium with 2-hydroxypyridine. In the gas phase and non-polar solvents, the hydroxy form (lactim) often predominates. However, in the liquid phase and polar environments, the keto form (lactam) is favored.

When reacting with acetic anhydride (

), the system faces a competition between:

• -Acetylation (Kinetic Control): Rapid attack by the hydroxyl oxygen. This product is an activated ester and is highly susceptible to hydrolysis.
• -Acetylation (Thermodynamic Control): Attack by the ring nitrogen. This product retains the amide-like resonance and is significantly more stable.

Mechanistic Pathway & Selectivity

To ensure

-selectivity, the reaction must be driven thermodynamically. Low-temperature or base-catalyzed conditions (e.g., Pyridine/DMAP) often trap the reaction at the -acetyl stage or lead to complex side reactions like the formation of mesoionic species (e.g., 2-pyridylacetic acid derivatives via Boekelheide-type mechanisms).

The Solution: High-temperature reflux in neat acetic anhydride. This provides the activation energy required to:

• Drive the reaction to the thermodynamic

  -acetyl product.

• Facilitate the rearrangement of any transient

  -acetyl species to the stable -isomer.

Figure 1: Mechanistic pathways showing the competition between kinetic O-acetylation and thermodynamic N-acetylation. Note the rearrangement pathway available under thermal conditions.

Experimental Protocol: Thermodynamic Reflux Method

Objective: Synthesis of

-acetyl-2-pyridone on a 10 mmol scale. Safety Warning: Acetic anhydride is lachrymatory and corrosive.[1] Perform all operations in a fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Amount	Role
2-Pyridone	95.10	1.0	0.95 g	Substrate
Acetic Anhydride	102.09	10.0	9.5 mL	Reagent & Solvent
Sulfuric Acid (conc.)	98.08	cat.	1 drop	Catalyst (Optional)*

*Note: Catalyst is rarely needed for the parent 2-pyridone but assists with electron-deficient derivatives.

Step-by-Step Methodology

• Setup:

  • Equip a 50 mL Round Bottom Flask (RBF) with a heavy magnetic stir bar.

  • Attach a reflux condenser with a drying tube (CaCl₂ or Drierite) to exclude atmospheric moisture. Critical: Moisture hydrolyzes the anhydride and the kinetic O-acetyl intermediate.

• Reaction Assembly:

  • Charge the RBF with 2-pyridone (0.95 g, 10 mmol).

  • Add Acetic Anhydride (9.5 mL) neat. No co-solvent is used.

  • Optional: Add 1 drop of conc. H₂SO₄ if the substrate has electron-withdrawing groups (e.g., 5-nitro-2-pyridone).

• Thermal Activation (The "Hard" Reflux):

  • Heat the mixture to a gentle reflux (bath temp ~145°C). The internal temp will be ~139°C (bp of

    ).

  • Maintain reflux for 4 to 6 hours .

  • Visual Check: The solution should turn clear. A slight darkening (yellow/orange) is normal, but black tar indicates overheating or impurities.

• Monitoring (TLC):

  • Eluent: 50% Ethyl Acetate / 50% Hexane.

  • Stain: UV (254 nm).

  • Observation: The starting material (more polar) will disappear. The

    -acetyl product (less polar) will appear as a distinct spot. If an intermediate spot ( -acetyl) persists, continue reflux.

• Workup & Isolation:

  • Method A (Distillation - Preferred for Scale): Remove excess acetic anhydride and acetic acid byproduct via rotary evaporation under reduced pressure (water bath 60°C, <10 mbar).

  • Method B (Hydrolysis - Preferred for Purity):

    • Cool reaction to RT.

    • Pour mixture onto 50 g of crushed ice/water. Stir vigorously for 30 mins. This hydrolyzes excess anhydride but leaves the stable

      -acetyl amide intact.

    • Extract with Dichloromethane (DCM) (

      mL).

    • Wash organic layer with Sat. NaHCO₃ (to remove acid) and Brine.[2]

    • Dry over Na₂SO₄, filter, and concentrate.

• Purification:

  • The crude residue is often >95% pure.

  • If necessary, recrystallize from Hexane/EtOAc or perform vacuum distillation (bp ~110°C @ 1 mmHg).

Workflow Visualization

Figure 2: Operational workflow for the synthesis, emphasizing the decision point between distillation and hydrolysis based on scale and purity requirements.

Quality Control & Troubleshooting

Differentiating Isomers (NMR)

The most common failure mode is isolating the

-acetyl isomer or a mixture. Use ¹H NMR to validate regioselectivity.

Feature	-Acetyl-2-pyridone (Target)	2-Acetoxypyridine (Impurity)
Stability	Stable to air/moisture	Hydrolyzes rapidly in air
Carbonyl Shift (¹³C)	Amide-like (~170-172 ppm)	Ester-like (~168-169 ppm)
Ring Protons (¹H)	Deshielded (Downfield shift)	Normal Pyridine range
H-6 Proton	~8.4 ppm (affected by N-Ac anisotropy)	~8.2 ppm
IR Spectrum	Strong Amide band (~1690 cm⁻¹)	Ester stretch (~1760 cm⁻¹)

Troubleshooting Table

Observation	Root Cause	Corrective Action
Product smells of vinegar	Residual Acetic Acid	Dissolve in DCM, wash with sat. NaHCO₃, dry and re-evaporate.
Low Yield	Hydrolysis during workup	Ensure the quench is cold (ice) and extraction is rapid. Do not let the product sit in aqueous base.
Unidentified peaks in NMR	-Acetyl isomer	The reaction did not reflux long enough. Reflux crude again in fresh for 2 hours.
Black Tar	Polymerization/Decomposition	Temperature too high or dirty glassware. Use an oil bath (not mantle) to control temp precisely at 145°C.

References

• Reaction Mechanism & Tautomerism

  • Katritzky, A. R., et al. "Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry. (Detailed analysis of lactam-lactim equilibrium).

  • Source:

• Synthetic Protocol (Grounding)

  • Chung, N. M., & Tieckelmann, H. "The Acetylation of 2-Pyridone." Journal of Organic Chemistry.

  • Source:

• Spectroscopic Data

  • "2-Acetylpyridine and Derivatives NMR Data.

  • Source:

• Alternative Catalytic Methods (Context)

  • Oberlintner, A., et al. "Mechanism of acetylation with acetic anhydride in pyridine."[3] (Explains why pyridine base favors O-attack or side reactions).

  • Source:

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. secure.confis.cz [secure.confis.cz]

Application Note: Strategic Utilization of 5-(Acetyloxy)-2(1H)-pyridinone in Medicinal Chemistry

[1][2][3]

Executive Summary

5-(Acetyloxy)-2(1H)-pyridinone (also known as 5-acetoxy-2-pyridone) acts as a critical "masked" building block for accessing the 5-hydroxy-2-pyridone pharmacophore.[1][2][3][4][5] While the free 5-hydroxy-2-pyridone scaffold is a validated privileged structure found in antifibrotics (e.g., Pirfenidone analogs), antifungals (e.g., Ciclopirox), and iron chelators, its direct use in synthesis is hampered by poor solubility in organic solvents and competing nucleophilicity at the 5-hydroxyl group.[2]

This guide details the use of the 5-acetoxy derivative to overcome these limitations. By masking the 5-position, researchers can direct chemoselective functionalization to the N1 nitrogen, facilitating the rapid generation of N-substituted libraries before revealing the active 5-hydroxyl moiety.[1][2][4]

Structural Properties & Reactivity Profile[2][3][4]

Understanding the tautomeric landscape is essential for controlling reactivity. 2-Pyridones exist in equilibrium with 2-hydroxypyridines.[1][2][3][4][5] However, the introduction of an electron-withdrawing acetoxy group at C5, combined with the energetic stability of the amide-like lactam, strongly favors the 2-pyridone (lactam) tautomer in solution.[2][4]

The "Masking" Advantage

The 5-acetoxy group serves two distinct roles:

• Solubility Enhancement: It disrupts the strong intermolecular hydrogen bonding network typical of 5-hydroxy-2-pyridones, rendering the building block soluble in standard organic solvents (DCM, EtOAc, THF) rather than requiring high-boiling polar solvents (DMSO, DMF).[2][3][4]

• Regiocontrol: It eliminates O-alkylation at the C5 position, restricting the "Ambident Nucleophile" competition strictly to N1 vs. O2.

Reactivity Pathway Diagram[1][5]

Figure 1: Strategic workflow for utilizing 5-(Acetyloxy)-2(1H)-pyridinone to access N-substituted 5-hydroxy-2-pyridones.

Experimental Protocols

Protocol A: Preparation of the Building Block

Note: If not purchased commercially, the building block is easily prepared from 5-hydroxy-2(1H)-pyridinone.[1][2]

Reagents: 5-Hydroxy-2(1H)-pyridinone (1.0 eq), Acetic Anhydride (1.2 eq), Pyridine (1.5 eq), DCM.[2][3]

• Suspend 5-hydroxy-2(1H)-pyridinone (e.g., 5.0 g) in dry DCM (50 mL).

• Add pyridine (1.5 eq) followed by dropwise addition of acetic anhydride (1.2 eq) at 0°C.

• Allow the mixture to warm to room temperature (RT) and stir for 4 hours. The suspension will clear as the lipophilic ester forms.[3][4][5]

• Workup: Wash with 1M HCl (to remove pyridine), then Brine. Dry over Na2SO4 and concentrate.

• Validation: 1H NMR will show a distinct singlet (~2.2 ppm) for the acetyl group and the downfield shift of the C5 proton.[3][4][5]

Protocol B: Regioselective N-Alkylation (The "Scaffold" Step)

Objective: To attach the pyridone core to a drug-like scaffold (e.g., benzyl, alkyl chain) while keeping the 5-OH protected.[1][2]

Mechanism: The use of Cesium Carbonate (

) promotes N-alkylation over O-alkylation via the "cesium effect" and thermodynamic control.[1][3][4][5]

Parameter	Condition
Substrate	5-(Acetyloxy)-2(1H)-pyridinone (1.0 eq)
Electrophile	Alkyl Halide / Benzyl Bromide (1.1 eq)
Base	(2.0 eq)
Solvent	DMF (Anhydrous)
Temperature	25°C - 60°C (Electrophile dependent)

Step-by-Step:

• Dissolution: Dissolve 5-(Acetyloxy)-2(1H)-pyridinone (1.0 mmol) in anhydrous DMF (3 mL) under

  .

• Base Addition: Add

  (2.0 mmol). Stir for 15 min at RT.[3][4][5] Note: The solution may turn yellow/orange.[2][4][5]

• Alkylation: Add the alkyl halide (1.1 mmol) dropwise.

• Monitoring: Heat to 60°C if the halide is unreactive. Monitor by TLC (EtOAc/Hexane 1:1).[3][4][5] The N-alkylated product is typically more polar than the O-alkylated byproduct.[1][2][3][4]

• Workup: Dilute with EtOAc, wash extensively with water/LiCl (to remove DMF).[3][4][5]

• Purification: Flash chromatography. N-alkylated isomers exhibit a characteristic C=O stretch in IR (~1660 cm⁻¹) compared to the alkoxy-pyridine (~1580 cm⁻¹).[1][3][4][5]

Protocol C: One-Pot Deprotection & Library Generation

Objective: Removing the acetyl group to reveal the iron-chelating 5-hydroxyl moiety.[1][2][3][4]

• Dissolve the N-substituted intermediate from Protocol B in MeOH/THF (1:1).

• Add LiOH (2.0 eq, 1M aqueous solution). Stir at RT for 1 hour.

• Acidification: Carefully acidify to pH 6 with 1M HCl.

• Extraction: Extract with EtOAc (or n-Butanol if highly polar).[3][4][5]

• Result: The free 5-hydroxy-2-pyridone is now ready for biological assay or further etherification.

Critical Analysis: N- vs. O-Selectivity

The most common failure mode in pyridone synthesis is inadvertent O-alkylation (forming the alkoxypyridine).[3][4][5]

• Why it happens: The 2-pyridone anion is an ambident nucleophile.[1][2][3][4][5][6] The Oxygen is the "hard" center (kinetic control), and the Nitrogen is the "soft" center (thermodynamic control).[4]

• How 5-OAc helps: The electron-withdrawing nature of the 5-acetoxy group slightly reduces the electron density of the ring, making the nitrogen lone pair less "hard," thereby favoring the softer N-alkylation pathway when paired with soft electrophiles and thermodynamic conditions.[1][2][4]

Selectivity Table:

Conditions	Major Product	Mechanism
/ Benzene	O-Alkylated	Silver coordinates leaving group; -like character favors Hard-Hard interaction (O-attack).[1][2][3][4][5]
/ DMF	N-Alkylated	Thermodynamic control; Cesium stabilizes the N-anion.[1][2][3][4][5]
Mitsunobu ( /DIAD)	N-Alkylated	Steric bulk of the betaine intermediate disfavors O-attack.[1][3][4][5]

Synthesis Pathway Visualization[1]

Figure 2: Complete synthetic workflow from precursor to active pharmaceutical ingredient (API) analog.

References

• National Center for Advancing Translational Sciences (NCATS). 5-(Acetyloxy)-2(1H)-pyridinone Substance Record.[1][3][4][5] Inxight Drugs.[3][4][5][7] [Link][3]

• Wang, N., et al. (2024). P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters.[1][2][3][4][5][8] The Journal of Organic Chemistry.[3][4][5][8] [Link][3]

• CAS Common Chemistry. 5-Hydroxy-2(1H)-pyridinone (Precursor Data). CAS Registry Number 5154-01-8.[1][2][3][4][5] [Link][3]

• Hirano, K., & Miura, M. (2018). A lesson for site-selective C–H functionalization on 2-pyridones.[3][4][5] Chemical Science.[3][4][5][9] [Link]

• PubChem. 2-Pyridone Compound Summary & Reactivity Data. National Library of Medicine.[3][4][5][10] [Link][3]

Sources

• 1. prepchem.com [prepchem.com]
• 2. CAS 5154-01-8: 5-Hydroxy-2(1H)-pyridinone | CymitQuimica [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 5. 2-Pyridone | C5H5NO | CID 8871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 5-(ACETYLOXY)-2(1H)-PYRIDINONE [drugs.ncats.io]
• 8. P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters [organic-chemistry.org]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. 1-(Acetyloxy)-2(1H)-pyridinone | C7H7NO3 | CID 12863383 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing hydrolysis of 5-acetoxy-2-pyridone in basic conditions

Welcome to the technical support guide for 5-acetoxy-2-pyridone. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. Here, we address the critical challenge of preventing unwanted hydrolysis of the acetoxy group, particularly under basic conditions, to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 5-acetoxy-2-pyridone and why is its stability a concern?

5-Acetoxy-2-pyridone is a key chemical intermediate used in the synthesis of a variety of complex molecules, including pharmaceuticals and functional materials.[1][2] The 2-pyridone scaffold is a prevalent feature in numerous bioactive natural products.[3] The molecule features an ester (acetoxy) group attached to a pyridone ring. This ester linkage is susceptible to cleavage through hydrolysis, especially in the presence of a base, which can lead to the formation of the corresponding 5-hydroxy-2-pyridone. This degradation compromises reaction yields, introduces impurities, and can alter the biological activity or chemical properties of downstream products.

Q2: What is the chemical mechanism that makes 5-acetoxy-2-pyridone unstable in basic solutions?

The hydrolysis of the acetoxy group in 5-acetoxy-2-pyridone under basic conditions follows a well-established mechanism known as base-catalyzed ester hydrolysis, or saponification.[4] The process is initiated by the nucleophilic attack of a hydroxide ion (OH⁻) on the electrophilic carbonyl carbon of the ester group. This forms a tetrahedral intermediate. Subsequently, this unstable intermediate collapses, reforming the carbonyl double bond and expelling the 5-oxy-2-pyridone anion as the leaving group, along with acetic acid. The pyridone anion is then protonated by the acetic acid or solvent to yield the final 5-hydroxy-2-pyridone product. This reaction is effectively irreversible under basic conditions as the final phenolate-like anion is stabilized. Kinetic studies have repeatedly shown that the rate of this reaction is highly dependent on pH.[4][5]

Sources

• 1. iipseries.org [iipseries.org]
• 2. Design, Synthesis, and Mechanistic Study of 2-Pyridone-Bearing Phenylalanine Derivatives as Novel HIV Capsid Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Construction of 5,6-Ring Fused 2-Pyridones: An Effective Annulation Tactic Achieved in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00191H [pubs.rsc.org]

Technical Support Center: Enhancing the Solubility of 5-(Acetyloxy)-2(1H)-Pyridinone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides structured troubleshooting advice and answers to frequently asked questions (FAQs) regarding the solubility of 5-(Acetyloxy)-2(1H)-pyridinone (CAS No. 71847-90-0), a key intermediate in pharmaceutical and chemical synthesis.[1] We understand that solubility challenges can be a significant bottleneck in experimental workflows, and this resource is designed to provide you with the expert insights and practical protocols needed to overcome them.

Troubleshooting Guide: A-Problem-Oriented Approach

This section directly addresses common solubility issues in a question-and-answer format, explaining the underlying chemical principles and providing actionable solutions.

Question 1: My 5-(Acetyloxy)-2(1H)-pyridinone will not dissolve in common non-polar or moderately polar solvents like Toluene, Hexane, or Diethyl Ether. Why is this happening and what should I use instead?

Expert Analysis: This is expected behavior due to the molecular structure of 5-(Acetyloxy)-2(1H)-pyridinone. The molecule possesses several polar features:

• An ester group (-O-C=O)

• A carbonyl group (C=O) within the pyridinone ring

• An N-H group capable of hydrogen bonding

These functional groups give the molecule a significant dipole moment and a high affinity for polar environments. Non-polar solvents lack the ability to form the strong intermolecular interactions (like hydrogen bonds or dipole-dipole interactions) needed to overcome the crystal lattice energy of the solid compound.

Recommended Strategies:

• Switch to Polar Aprotic Solvents: These solvents have a large dipole moment but do not donate protons to hydrogen bonds. They are excellent for dissolving many polar organic molecules.

  • Primary Recommendations: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP).

  • Secondary Recommendations: Acetonitrile (MeCN), Tetrahydrofuran (THF). Note that solubility may be lower in these compared to DMSO or DMF.[2]

• Consider Polar Protic Solvents: These solvents can both donate and accept hydrogen bonds.

  • Recommendations: Ethanol (EtOH), Methanol (MeOH), Isopropanol (IPA). Solubility in alcohols is often moderate and can be highly temperature-dependent.

Question 2: I've achieved dissolution in a polar solvent using heat, but the compound precipitates upon cooling. How can I maintain a stable solution?

Expert Analysis: This phenomenon is characteristic of temperature-dependent solubility, where heating the solvent increases its kinetic energy, allowing it to better break down the solute's crystal lattice. Upon cooling, the solvent's energy decreases, and if the concentration is above the saturation point at that lower temperature (i.e., it is supersaturated), the compound will crystallize out of solution.

Recommended Strategies:

• Work with Freshly Prepared, Warm Solutions: If the downstream application allows, prepare the solution immediately before use while it is still warm and fully dissolved.

• Employ a Co-Solvent System: This is a powerful technique where a mixture of solvents is used to enhance solubility.[3][4] A "good" solvent (in which the compound is highly soluble, e.g., DMSO) is mixed with a "poor" or "anti-solvent" (in which it is less soluble, e.g., water or ethanol). This can disrupt crystal formation and increase the overall solvating power of the system.

  • Example: Dissolve the compound in a minimal amount of DMSO first, then slowly add a co-solvent like ethanol or propylene glycol while stirring vigorously.[4]

• Reduce the Final Concentration: The most straightforward solution is to work at a lower concentration that remains below the saturation point at your working temperature (e.g., room temperature).

Question 3: Even in DMSO, I am struggling to reach the high concentration required for my stock solution. What advanced methods can I try?

Expert Analysis: Reaching high concentrations can be limited by the compound's intrinsic solubility, which is governed by its solid-state properties (crystal form, or polymorph) and its interaction with the solvent.[5] When standard methods are insufficient, more robust techniques are required.

Recommended Strategies:

• Sonication: Using an ultrasonic bath can provide the energy to break apart solute agglomerates and accelerate the dissolution process, especially for kinetically limited solubility.

• pH Adjustment (for Aqueous or Protic Systems): The pyridinone ring contains an N-H group which is weakly acidic. In the presence of a strong base, this proton can be removed to form an anionic salt. This salt form often exhibits dramatically different (and usually higher) solubility in polar protic or aqueous systems.[6]

  • Caution: This method chemically modifies the compound into its salt form. You must verify that this does not interfere with your downstream application and that the compound remains stable at the adjusted pH.[7]

• Formulation Approaches: For drug development, creating an amorphous solid dispersion (ASD) by dispersing the compound in a polymer matrix can significantly enhance solubility by eliminating the crystal lattice energy barrier.[3]

Experimental Protocols & Workflows

Protocol 1: Systematic Solvent Screening

This protocol outlines a method for systematically determining the best single solvent for your desired concentration.

Objective: To identify the most effective solvent and estimate the solubility at room temperature.

Materials:

• 5-(Acetyloxy)-2(1H)-pyridinone

• Vials or test tubes

• Magnetic stirrer and stir bars

• Selection of solvents (e.g., DMSO, DMF, NMP, MeCN, EtOH, Propylene Glycol)

• Analytical balance

Procedure:

• Preparation: Weigh 10 mg of 5-(Acetyloxy)-2(1H)-pyridinone into separate, labeled vials.

• Solvent Addition: Add 0.2 mL (to test for solubility up to 50 mg/mL) of a single solvent to the first vial.

• Agitation: Stir vigorously at room temperature for 30 minutes.

• Observation: Visually inspect for complete dissolution.

• Incremental Addition: If the solid has not dissolved, add another 0.2 mL of solvent (total 0.4 mL, testing for 25 mg/mL) and repeat step 3.

• Continuation: Continue this incremental addition until the compound is fully dissolved. Record the total volume of solvent used to calculate the approximate solubility.

• Repeat: Repeat for all candidate solvents.

Workflow for Solubility Troubleshooting

The following diagram illustrates a logical decision-making process for addressing solubility challenges.

Caption: Decision workflow for improving compound solubility.

Quantitative Solubility Data (Illustrative)

The following table provides illustrative solubility values for 5-(Acetyloxy)-2(1H)-pyridinone in common laboratory solvents. Actual values should be determined experimentally as they can be affected by purity, crystal form, and temperature.[5][8]

Solvent	Class	Approx. Solubility (mg/mL) at 25°C	Notes
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 100	Excellent starting solvent for high-concentration stocks.
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 100	Similar to DMSO, but can be more reactive.[9]
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	~75-100	Good alternative to DMSO/DMF.
Tetrahydrofuran (THF)	Polar Aprotic	~10-25	Moderate solubility; can be a useful co-solvent.
Ethanol (95%)	Polar Protic	~5-15	Solubility is highly temperature-dependent.
Acetonitrile (MeCN)	Polar Aprotic	~5-10	Limited solubility for stock solutions.
Water	Polar Protic	< 1	Essentially insoluble.
Toluene	Non-Polar	< 0.1	Insoluble.

Frequently Asked Questions (FAQs)

Q1: What is the single best solvent to start with for dissolving 5-(Acetyloxy)-2(1H)-pyridinone? A1: For most applications requiring a high-concentration stock solution, DMSO is the most reliable starting solvent due to its strong solvating power for a wide range of polar organic molecules.

Q2: Can I use heat to dissolve the compound? Are there any stability concerns? A2: Yes, gentle heating (e.g., to 40-60°C) is a very effective way to increase both the rate of dissolution and the saturation concentration. However, prolonged exposure to high temperatures, especially in reactive solvents like DMF or in the presence of acidic/basic catalysts, could potentially lead to hydrolysis of the acetyl ester group.[10] It is recommended to use the lowest effective temperature for the shortest time necessary.

Q3: My compound is intended for a cell-based assay. How can I avoid solvent toxicity? A3: This is a critical consideration. While DMSO is an excellent solvent, it can be toxic to cells at concentrations typically above 0.5-1.0%. The best practice is to prepare a highly concentrated stock in DMSO and then perform a serial dilution into your aqueous cell culture medium, ensuring the final concentration of DMSO is well below the toxic threshold for your specific cell line.

Q4: How should I accurately measure the solubility of my compound? A4: The gold-standard method is the shake-flask equilibrium solubility assay.[5] This involves adding excess solid to a solvent, agitating the suspension for an extended period (e.g., 24-72 hours) to ensure equilibrium is reached, separating the solid from the liquid (via centrifugation and/or filtration), and then determining the concentration of the dissolved compound in the supernatant using an analytical technique like HPLC-UV or LC-MS.[5][8]

Q5: Could impurities be affecting my solubility measurements? A5: Absolutely. The presence of insoluble impurities can lead you to believe the compound itself is not dissolving. Conversely, highly soluble impurities could artificially inflate the apparent solubility if you are using a non-specific analytical method like UV-Vis spectroscopy.[8] It is crucial to use a high-purity sample and an analytical method like HPLC that can separate the target compound from any impurities.

References

• Benchchem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Substituted Pyridones.
• Bevan, C. D., & Lloyd, R. S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Current Topics in Medicinal Chemistry, 11(13), 1666-1679.
• Technobis. (2024, November 14). Solubility: Importance, Measurements and Applications. Analytik NEWS.
• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• Benchchem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Pyrazinone Derivatives.
• GSRs. (n.d.). 5-(ACETYLOXY)-2(1H)-PYRIDINONE.
• Synchem. (n.d.). 5-Acetyloxy-2(1H)-pyridinone.
• Kumar, S., & Singh, S. (2019). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Drug Delivery and Therapeutics, 9(3-s), 849-860.
• Abbate, V., et al. (2025). Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions. Archives of Toxicology.
• MDPI. (2022, January 27). (1R,2R,3S,4R)-1-(Acetylamino)-2,4,5-tris(acetyloxy)-1-((2S)-4-(benzyloxy)-5-oxo-2,5-dihydrofuran-2-yl)pentan-3-yl Acetate.
• ACS GCI Pharmaceutical Roundtable. (2026, February 10). Peptide Synthesis – Safety Topics.
• Biotage. (2023, February 6). Green solvents for solid phase peptide synthesis.

Sources

• 1. synchem.de [synchem.de]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 5. raytor.com [raytor.com]
• 6. benchchem.com [benchchem.com]
• 7. Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Peptide Synthesis – Safety Topics - Wordpress [reagents.acsgcipr.org]
• 10. mdpi.com [mdpi.com]

Troubleshooting low yields in 5-hydroxy-2-pyridone acetylation

Technical Support Center: Acetylation of 5-Hydroxy-2-Pyridone

Welcome to the technical support center for the acetylation of 5-hydroxy-2-pyridone. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. Here, we will delve into the common issues, provide in-depth troubleshooting advice, and answer frequently asked questions to help you optimize your reaction yields and achieve your desired product with high purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the acetylation of 5-hydroxy-2-pyridone?

The main difficulty arises from the tautomeric nature of the 5-hydroxy-2-pyridone ring system. It exists in equilibrium between the pyridone and hydroxypyridine forms. This allows for acetylation to occur at two different sites: the nitrogen atom (N-acetylation) and the oxygen atom of the hydroxyl group (O-acetylation).[1] This competition between N- and O-acetylation can lead to a mixture of products, reducing the yield of the desired isomer.[1][2]

Q2: How does the choice of acetylating agent and base affect the reaction outcome?

The selection of the acetylating agent and base is critical in directing the regioselectivity of the reaction.

• Acetylating Agents : Acetic anhydride is a commonly used reagent.[3][4] Its reactivity can be modulated by the reaction conditions. Acetyl chloride is more reactive and may lead to different selectivity profiles.

• Bases : Pyridine is often used as both a solvent and a base.[3] It can act as a nucleophilic catalyst, activating the acetic anhydride.[5] Other bases like triethylamine or the addition of a catalyst such as 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[3] The choice of base can influence whether the reaction proceeds under kinetic or thermodynamic control, thereby affecting the ratio of N- to O-acetylated products.[6]

Q3: How can I distinguish between the N-acetyl and O-acetyl products?

Standard spectroscopic methods are effective for differentiating between the two isomers:

• ¹H NMR Spectroscopy : The chemical shifts of the ring protons will be different for the N-acetyl and O-acetyl isomers. The N-acetyl group will have a characteristic singlet peak, as will the O-acetyl group, but their chemical shifts will differ.[7]

• IR Spectroscopy : The O-acetylated product will show a characteristic ester carbonyl (C=O) stretch, typically around 1760-1770 cm⁻¹.[8] The N-acetylated product will exhibit an amide carbonyl stretch at a lower frequency.

Troubleshooting Guide: Low Yields and Selectivity Issues

This section addresses specific problems you might be facing in the lab and provides actionable solutions.

Issue 1: Low overall yield with significant starting material remaining.

If you are observing a low conversion of your starting material, several factors could be at play.

Possible Causes & Solutions:

• Inactive Catalyst/Reagents : Lewis acid catalysts, if used, and acetylating agents are often sensitive to moisture.[6][9]

  • Solution : Ensure all glassware is thoroughly dried, and use anhydrous solvents and fresh reagents.[6][9]

• Insufficient Reaction Temperature : The reaction may be too slow at lower temperatures.

  • Solution : Gradually increase the reaction temperature and monitor the progress by TLC.[9] However, be aware that excessive heat can sometimes decrease selectivity.[9]

• Suboptimal Reagent Ratio : The molar ratio of 5-hydroxy-2-pyridone to the acetylating agent can impact the reaction's efficiency.[9]

  • Solution : Using an excess of the acetylating agent can help drive the reaction to completion.[9]

Experimental Protocol: General O-Acetylation A general procedure for O-acetylation often involves dissolving the substrate in a solvent like pyridine, followed by the addition of acetic anhydride.[3]

• Dissolve 5-hydroxy-2-pyridone (1.0 equiv.) in dry pyridine under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Add acetic anhydride (1.5–2.0 equiv.) dropwise to the cooled solution.

• Allow the reaction to stir at room temperature and monitor its progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding methanol.

• The workup typically involves co-evaporation with toluene to remove pyridine, followed by dilution with an organic solvent like ethyl acetate and washing with aqueous solutions to remove byproducts.[3][10]

Issue 2: The major product is the undesired N-acetyl isomer.

Achieving selective O-acetylation is a common goal. If you are predominantly isolating the N-acetylated product, a change in your reaction strategy is needed.

Understanding the Selectivity:

The N- vs. O-acetylation is often a classic case of kinetic vs. thermodynamic control. The N-acetylated product may be the kinetically favored product, forming faster, while the O-acetylated product could be the thermodynamically more stable isomer.

Solutions to Favor O-Acetylation:

• Reaction Conditions : Altering the solvent, base, and temperature can shift the equilibrium towards the desired O-acetylated product.

• Acidic Conditions : In some systems, performing the acetylation under acidic conditions can favor O-acetylation of hydroxyl groups in the presence of amino groups.[11] This is because the amine is protonated and therefore less nucleophilic.

Condition	Favors N-Acetylation	Favors O-Acetylation	Rationale
Solvent	Aprotic, non-polar solvents	Polar, protic solvents	Solvent can influence the tautomeric equilibrium.
Base	Strong, non-nucleophilic bases	Weaker, nucleophilic bases (e.g., pyridine)	The base can play a role in catalysis and deprotonation.
Temperature	Lower temperatures (kinetic control)	Higher temperatures (thermodynamic control)	Can allow for equilibration to the more stable product.

Issue 3: Difficulty in purifying the desired product from byproducts.

Even with optimized reaction conditions, you may still have a mixture of products that are difficult to separate.

Purification Strategies:

• Column Chromatography : This is the most common method for separating isomers. Careful selection of the solvent system is crucial for achieving good separation.

• Recrystallization : If the desired product is a solid and has different solubility properties from the impurities, recrystallization can be a highly effective purification technique.[4]

• Aqueous Workup : A thorough aqueous workup is essential to remove unreacted reagents and water-soluble byproducts. This often involves washing the organic layer with dilute acid (to remove basic impurities like pyridine), a base like sodium bicarbonate (to remove acidic impurities), and brine.[3]

Visualizing the Process

To better understand the challenges and troubleshooting steps, the following diagrams illustrate key concepts.

Caption: Tautomeric equilibrium of 5-hydroxy-2-pyridone.

Caption: Competing N- and O-acetylation pathways.

Caption: A workflow for troubleshooting low yields.

References

• Troubleshooting low conversion rates in thiophene acetylation - Benchchem.
• troubleshooting low yields in Friedel-Crafts acylation of naphthalene - Benchchem.
• O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2).

• Pyridine-Directed Rh-Catalyzed C6-Selective C–H Acetoxylation of 2-Pyridones | Request PDF - ResearchGate. Available from: [Link]

• Site-Selective C–H Acylation of Pyridinium Derivatives by Photoredox Catalysis - IBS Publications Repository. Available from: [Link]

• Synthesis of paracetamol by acetylation - The Royal Society of Chemistry. Available from: [Link]

• Cu(ii)-catalyzed C6-selective C–H thiolation of 2-pyridones using air as the oxidant. Available from: [Link]

• A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions - ResearchGate. Available from: [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Available from: [Link]

• Synthesis of 2-pyridones - Organic Chemistry Portal. Available from: [Link]

• What is the best work-up for acetic anhydride/pyradine acetylation? - ResearchGate. Available from: [Link]

• What is the role of pyridine in the acetylations of alcohols? : r/OrganicChemistry - Reddit. Available from: [Link]

• Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis - PMC. Available from: [Link]

• A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC. Available from: [Link]

• A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls - PMC. Available from: [Link]

• Regioselective Friedel-Crafts acetylation of 5-hydroxyindole derivatives: synthesis of 4H-pyranoindol-4-one derivatives. Available from: [Link]

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC. Available from: [Link]

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC. Available from: [Link]

• Selected examples of the synthesis routes of 2-pyridones. - ResearchGate. Available from: [Link]

• SYNTHETIC ACCESS TO 2-PYRIDONE SCAFFOLDS - IIP Series. Available from: [Link]

• Synthesis of 2-pyridones - University of Bristol. Available from: [Link]

• CsF in Organic Synthesis. Tuning of N- or O-Alkylation of 2-Pyridone | Semantic Scholar. Available from: [Link]

• A New and Convenient Alkylation and Acylation of Pyridine N-Oxides - ACS Publications. Available from: [Link]

• Catalyst-free regioselective acetylation of primary hydroxy groups in partially protected and unprotected thioglycosides with acetic acid - RSC Publishing. Available from: [Link]

• Site‐Selective Acylation of Pyranosides with Immobilized Oligopeptide Catalysts in Flow - JLUpub - Justus-Liebig-Universität Gießen. Available from: [Link]

• Synthesis, characterization and spectroscopic properties of new azo dyes derived from aniline derivatives based on acetylacetone. Available from: [Link]

• Efficient 1 H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc) 2 from Chitin - MDPI. Available from: [Link]

• Estimation of O-Acetyl and N-Acetyl and the Structure of Osazone Acetates | Scilit. Available from: [Link]

• (PDF) Preparation, Infrared Spectra, Electronic Spectra, and Magnetic Moments of Copper(II) Complexes of N-Acetylglycine and Their Amine Adducts - ResearchGate. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted acetic anhydride from pyridinone product

Topic: Removal of Unreacted Acetic Anhydride from Pyridinone Products

Executive Summary

Removing excess acetic anhydride (

) from pyridinone syntheses is a notorious bottleneck.[1] has a high boiling point ( ), reacts slowly with water at neutral pH, and its hydrolysis product (acetic acid) can solubilize pyridinone derivatives, leading to yield loss during aqueous workups.

This guide provides three field-proven protocols to isolate your product without degradation. Do not default to high-vacuum distillation unless your compound is confirmed thermally stable

.

Phase 1: Diagnostic & Strategy Selection

Before selecting a protocol, determine the solubility profile of your specific pyridinone derivative.

Figure 1: Decision matrix for selecting the appropriate purification protocol based on product solubility.

Phase 2: Execution Protocols

Protocol A: The Methanol Quench (Recommended for Research Scale)

Best for: Water-soluble pyridinones, small-scale (<10g), and thermally sensitive compounds.[1] Mechanism: Converts

into methyl acetate (MeOAc) and acetic acid ( ).[1] MeOAc is highly volatile ( ) and removes the bulk of the reagent volume at low heat.[1]

Reagents Required:

• Methanol (Dry grade preferred)[1]

• Toluene (HPLC grade)[1]

Step-by-Step Workflow:

• Cool Down: Cool the reaction mixture to room temperature.

• The Quench: Add excess Methanol (approx. 5–10 equivalents relative to remaining

  ).[1]

  • Caution: This reaction is exothermic.[1][2] Add slowly if working on >5g scale.

  • Stir: Let stir for 15–30 minutes. This converts

    .[1]

• Primary Evaporation: Concentrate the mixture on a rotary evaporator (Bath:

  ). The MeOAc will distill off rapidly.[1]

• The Toluene Chase (Critical Step):

  • The residue now contains your product and acetic acid (

    ).[1]

  • Add Toluene (2x volume of residue).

  • Evaporate again.[1][3] Toluene forms a binary azeotrope with Acetic Acid (approx. 28% AcOH / 72% Toluene, BP

    ), effectively "carrying" the acid out at a lower temperature than the acid alone [1].

• Repeat: Repeat the toluene addition and evaporation 2–3 times until the vinegar smell is faint.

Validation:

• Run a proton NMR.[1][4] Look for the disappearance of the

  methyl singlet ( ppm) and the reduction of the peak ( ppm).

Protocol B: Aqueous Hydrolysis & Neutralization

Best for: Water-insoluble pyridinones, large scale (>10g).[1] Mechanism: Hydrolyzes

to , then converts to highly water-soluble sodium acetate (NaOAc), forcing the organic product to precipitate or partition into an organic solvent.[1]

Reagents Required:

• Ice/Water[1]

• Saturated Sodium Bicarbonate (

  ) or 2M NaOH (if product is not base-sensitive)[1]

• Ethyl Acetate or DCM (for extraction)[1]

Step-by-Step Workflow:

• Hydrolysis: Pour the reaction mixture onto crushed ice. Stir vigorously.

  • Note:

    hydrolysis is slow in cold water.[1] You may see "oily beads" of anhydride at the bottom. Stir until the mixture becomes homogeneous (this may take 1-2 hours).

• Neutralization: Slowly add Sat.

  until pH 7.[1]

  • Why? This converts Acetic Acid (

    ) to Sodium Acetate.[1] Pyridinones ( for NH) remain protonated and neutral [2].[1]

• Isolation:

  • If Solid: Filter the precipitate.[1] Wash with copious water to remove NaOAc.[1]

  • If Oily: Extract with Ethyl Acetate.[1][5] The NaOAc stays in the water layer; the pyridinone moves to the organic layer.

• Polishing: Wash the organic layer once with brine, dry over

  , and evaporate.[1]

Phase 3: Troubleshooting & FAQs

Common Issues Table

Symptom	Probable Cause	Corrective Action
Vinegar smell persists after drying	Trace Acetic Acid trapped in crystal lattice.[1]	Dissolve product in DCM; wash with sat.[1] , then dry.[1][6] Alternatively, dry in a vacuum oven at with a KOH trap.
Product "Oils Out" during workup	Presence of mixed anhydrides or high solvent impurities.	Use Protocol A (Toluene chase).[1] Avoid water. If oil persists, triturate with Diethyl Ether or Hexanes to induce crystallization.[1]
Yield is lower than expected	Product is water-soluble and was lost in Protocol B.	Switch to Protocol A . If already in water, saturate the aqueous layer with NaCl (salting out) and exhaustively extract with n-Butanol or DCM/IPA (3:1).[1]
New impurity appears on TLC	Transesterification of a sensitive group.	If using Methanol quench (Protocol A), ensure no strong acid catalysts are present, or switch to tert-Butanol (sterically hindered, less reactive).[1]

Visualizing the "Toluene Chase" Mechanism

The following diagram illustrates why adding Toluene is superior to direct evaporation.

Figure 2: Comparison of thermodynamic barriers.[1] Toluene depresses the effective boiling point of the mixture, protecting the pyridinone core.

References

• Lide, D. R. (Ed.).[1] (2009).[1] CRC Handbook of Chemistry and Physics (90th ed.).[1] CRC Press.[1] (Section: Azeotropic Data for Binary Mixtures).

• Evans, D. A. (2005).[1] Evans pKa Table. Harvard University.[1] (Data on Pyridinone/Amide acidity).

• Furniss, B. S., et al. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (General acetylation workup procedures). [1]

Sources

• 1. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. 3-Pyridineacetic acid | C7H7NO2 | CID 108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | A Stoichiometric Solvent-Free Protocol for Acetylation Reactions [frontiersin.org]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

Structural Elucidation of 5-Acetoxy-2-Pyridone: A Comparative MS Fragmentation Guide

Topic: Mass Spectrometry Fragmentation Pattern of 5-Acetoxy-2-Pyridone Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Application Context

5-acetoxy-2-pyridone (MW 153.14 Da) is a critical structural motif often encountered as a metabolic intermediate of pirfenidone derivatives or as a functionalized scaffold in fragment-based drug discovery (FBDD). Its analysis presents a specific challenge: distinguishing the position of the acetoxy group (C3, C4, C5, or C6) and differentiating the lactam (pyridone) form from the lactim (hydroxypyridine) tautomer.

This guide provides a definitive technical workflow for characterizing 5-acetoxy-2-pyridone. Unlike standard spectral libraries that offer static snapshots, this document compares the Electron Ionization (EI) and Electrospray Ionization (ESI) behaviors, providing a self-validating mechanistic framework to distinguish this compound from its structural isomers.

Experimental Methodology: The Self-Validating Protocol

To ensure high-confidence identification, the following dual-method approach is recommended. This protocol emphasizes "soft" vs. "hard" ionization to deconvolute the labile acetate group from the stable heterocyclic core.

Protocol: Dual-Stream Ionization Workflow

• Stream A: GC-EI-MS (Hard Ionization)

  • Column: Rxi-5Sil MS or equivalent (low bleed).

  • Inlet Temp: 250°C (Note: Pyridones are thermally stable, but acetates can undergo thermal elimination; keep splitless time <1 min).

  • Energy: 70 eV.

  • Objective: Generate the "fingerprint" spectrum driven by radical cation chemistry.

• Stream B: LC-ESI-MS/MS (Soft Ionization)

  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

  • Mode: Positive (+ESI) and Negative (-ESI).

  • Collision Energy (CE): Stepped 10-40 eV.

  • Objective: Observe the protonated molecular ion

    and confirm the labile acetate loss via Collision-Induced Dissociation (CID).

Workflow Visualization

The following diagram outlines the decision tree for confirming the 5-acetoxy regioisomer.

Figure 1: Analytical workflow for the structural confirmation of acetoxypyridones.

Deep Dive: Fragmentation Mechanics

The fragmentation of 5-acetoxy-2-pyridone is governed by two competing mechanisms: the elimination of the acetate group and the degradation of the pyridone ring.

Primary Pathway: The Ketene Elimination (Diagnostic)

Regardless of the ionization method, the most dominant feature is the loss of the acetyl group. However, the mechanism differs:

• Mechanism: A 4-membered transition state rearrangement (McLafferty-like) leads to the expulsion of neutral ketene (

  , 42 Da).

• Resulting Ion: This generates the 5-hydroxy-2-pyridone ion (m/z 111 in EI; m/z 112 in ESI).

• Significance: If you observe a loss of 43 Da (Acetyl radical) instead of 42 Da (Ketene) in EI, it suggests the acetate is likely on a saturated nitrogen or carbon, rather than an oxygen. The 42 Da loss confirms the O-acetyl structure.

Secondary Pathway: Pyridone Ring Collapse

Once the acetate is removed, the remaining 5-hydroxy-2-pyridone core degrades.

• Loss of CO (28 Da): Characteristic of cyclic lactams (pyridones).

• Loss of HCN (27 Da): Characteristic of the pyridine nitrogen content.

Fragmentation Pathway Diagram

The following mechanistic tree details the specific m/z transitions expected in Electron Ionization (EI).

Figure 2: EI-MS Fragmentation pathway. The solid arrow indicates the dominant rearrangement pathway.

Comparative Analysis: Performance & Alternatives

This section compares the MS performance of 5-acetoxy-2-pyridone against its key structural isomer (3-acetoxy-2-pyridone) and evaluates the utility of EI vs. ESI.

Isomer Differentiation (5-acetoxy vs. 3-acetoxy)

Distinguishing the 5-position from the 3-position is difficult because both lose ketene (42 Da) easily. However, the stability of the resulting cation differs.[1][2]

Feature	5-Acetoxy-2-Pyridone	3-Acetoxy-2-Pyridone	Mechanistic Reason
Base Peak (EI)	m/z 111 (High Intensity)	m/z 111 (Very High Intensity)	Both form stable hydroxypyridones.
Ortho-Effect	Absent	Present	The 3-acetoxy group is adjacent to the lactam NH. It can interact directly (H-transfer), often enhancing the abundance of the m/z 111 ion relative to the parent ion compared to the 5-isomer.
m/z 83 Abundance	Moderate	High	The 3-hydroxy cation (post-ketene loss) is closer to the carbonyl, facilitating CO loss more rapidly than the 5-hydroxy isomer.

Technique Comparison: EI vs. ESI

Which ionization method yields better data for this compound?

Metric	Electron Ionization (EI)	Electrospray Ionization (ESI)
Molecular Ion	m/z 153 ( ). Often weak due to facile ketene loss.	m/z 154 ( ). Strong, easily detectable.
Fragmentation	Spontaneous.[3] Rich structural information.	Requires CID (MS/MS).[4][5][6] Tunable fragmentation.
Diagnostic Value	Best for Library Matching. The m/z 43, 83, 111 pattern is standard.	Best for Quantitation. High sensitivity in biological matrices.
Key Weakness	Thermal degradation in the injector can mimic fragmentation.	Adduct formation ( , m/z 176) can complicate spectra.

Reference Data: Key Diagnostic Ions

Use this table to validate your experimental spectrum.

m/z (Da)	Ion Identity	Origin / Mechanism	Relative Abundance (Est.)
153	Molecular Ion ( )	Parent	10 - 25%
111		Loss of Ketene ( ). Base Peak.	100%
83		Loss of CO from pyridone ring.	40 - 60%
55/56		Loss of HCN or CO.	20 - 30%
43		Acetyl cation (Alpha cleavage).	50 - 70%

References

• National Institute of Standards and Technology (NIST). NIST Mass Spectrometry Data Center: Pyridone Derivatives. Source:

• Maquestiau, A., et al. (1989). Mass spectrometry of hydroxypyridines and their derivatives. Identification of tautomers by MIKE spectrometry. Organic Mass Spectrometry.

• Holzgrabe, U. (2005). Mass Spectrometry in Drug Discovery: Pyridone Scaffolds. Source:

• Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds.[7] (General reference for Pyridone CO loss mechanisms).

Sources

• 1. youtube.com [youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. collectionscanada.gc.ca [collectionscanada.gc.ca]

A Comparative Guide to the Bioactivity of 5-Acetoxy-2-Pyridone vs. 5-Hydroxy-2-Pyridone

This guide provides an in-depth, objective comparison of the bioactivity of 5-hydroxy-2-pyridone and its acetylated analogue, 5-acetoxy-2-pyridone. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of facts to explain the causality behind experimental choices, providing a framework for understanding the structure-activity relationship and guiding future research.

Introduction: The 2-Pyridone Scaffold and the Significance of the 5-Position Substituent

The 2-pyridone nucleus is a privileged scaffold in medicinal chemistry, found in numerous natural products and FDA-approved drugs.[1][2][3] Its unique electronic and structural properties, including the ability to act as both a hydrogen bond donor and acceptor, make it a versatile building block for targeting a wide range of biological processes.[2][4] This guide focuses on two closely related derivatives: 5-hydroxy-2-pyridone, the parent bioactive compound, and 5-acetoxy-2-pyridone, its ester prodrug.

The key difference lies in the substituent at the C5 position: a hydroxyl (-OH) group versus an acetoxy (-OAc) group. This seemingly minor modification can dramatically alter a molecule's physicochemical properties, including lipophilicity, solubility, and metabolic stability, which in turn dictates its pharmacokinetic and pharmacodynamic profile. The acetoxy group often serves as a prodrug moiety, designed to be cleaved by endogenous esterases in vivo to release the active hydroxylated compound at the target site.

Caption: Metabolic activation of 5-acetoxy-2-pyridone to 5-hydroxy-2-pyridone.

Physicochemical Properties and Synthesis Overview

The conversion between these two compounds is a straightforward esterification or hydrolysis. Synthetically, the acetoxy group can be used as a protecting group for the more reactive hydroxyl function during the assembly of more complex molecules.[5]

Property	5-Hydroxy-2-Pyridone	5-Acetoxy-2-Pyridone	Rationale for Difference
Molecular Formula	C₅H₅NO₂	C₇H₇NO₃	Addition of an acetyl group (C₂H₂O).
Molecular Weight	111.10 g/mol	153.13 g/mol	Increased mass from the acetyl group.
LogP (Predicted)	~0.1	~0.5	The ester group increases lipophilicity compared to the polar hydroxyl group.
Hydrogen Bond Donors	2 (O-H, N-H)	1 (N-H)	The hydroxyl proton is replaced by the acetyl group.
Primary Role	Active Pharmacophore	Prodrug / Synthetic Intermediate	The hydroxyl group is often crucial for target binding.

Bioactivity Profile of 5-Hydroxy-2-Pyridone

5-Hydroxy-2-pyridone and its derivatives exhibit a broad spectrum of biological activities, making them attractive candidates for drug discovery.[6][7] The hydroxyl group is often a key pharmacophoric feature, participating in critical hydrogen bonding interactions with biological targets.

Key Reported Activities:

• Anticancer/Cytotoxic Activity: Numerous 2-pyridone derivatives have demonstrated potent activity against various cancer cell lines.[1][2][8] For example, certain 4-hydroxy-2-pyridone alkaloids show cytotoxicity with IC₅₀ values in the low micromolar range (4.35 to 9.72 µM) against a panel of ten different cancer cell lines.[8]

• Antimicrobial and Antifungal Activity: The 2-pyridone scaffold is present in many natural alkaloids with significant antimicrobial properties.[8][9][10] Derivatives have shown moderate to strong inhibitory effects against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, with MIC values ranging from 1.56 to 25 µM.[8]

• Anti-inflammatory Activity: Pyridone derivatives have been investigated for their ability to mitigate inflammatory responses.[11] A key mechanism is the suppression of inflammatory mediators like nitric oxide (NO), reactive oxygen species (ROS), and pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells like microglia.[11]

• Iron Chelating Properties: Hydroxypyridinones are well-established as potent iron chelators.[12] The 5-hydroxy-2-(hydroxymethyl)pyridine-4(1H)-one, a related structure, demonstrates a pFe³⁺ value of 22.0, which is significantly higher than the clinically used iron chelator deferiprone (20.6), indicating strong potential for treating iron overload diseases.[12]

Bioactivity Profile of 5-Acetoxy-2-Pyridone: A Prodrug Perspective

Direct reports on the specific bioactivity of 5-acetoxy-2-pyridone are less common in the literature. This is consistent with its primary role as a prodrug or a synthetic intermediate.[5] The core scientific rationale is to use the acetoxy form to improve drug delivery.

Advantages as a Prodrug:

• Enhanced Cell Permeability: By masking the polar hydroxyl group, the acetoxy derivative becomes more lipophilic. This can significantly improve its ability to cross cell membranes and the blood-brain barrier, leading to better bioavailability.

• Improved Metabolic Stability: The ester bond can protect the hydroxyl group from rapid phase II metabolism (e.g., glucuronidation), potentially extending the compound's half-life in circulation.

• Controlled Release: Once inside the target cell or tissue, ubiquitous esterase enzymes cleave the acetoxy group, releasing the active 5-hydroxy-2-pyridone in a controlled and localized manner.

Therefore, the bioactivity of 5-acetoxy-2-pyridone is intrinsically linked to its conversion to 5-hydroxy-2-pyridone. Any in vitro or in vivo activity observed is most likely attributable to the hydrolyzed product.

Head-to-Head Comparison and Structure-Activity Relationship (SAR)

Feature	5-Hydroxy-2-Pyridone	5-Acetoxy-2-Pyridone
Mechanism	Direct interaction with biological targets via its pharmacophoric -OH group.	Indirect; acts as a carrier molecule. Bioactivity is dependent on hydrolysis to the hydroxy form.
Potency (in vitro)	Higher intrinsic potency in cell-free or enzymatic assays where membrane transport is not a factor.	Lower or no activity in cell-free assays. Potency in cell-based assays depends on the rate of hydrolysis.
Bioavailability	Potentially lower due to higher polarity and susceptibility to first-pass metabolism.	Potentially higher due to increased lipophilicity and improved membrane transport.
Therapeutic Application	The active agent for various diseases (cancer, inflammation, infection).	A delivery vehicle to improve the pharmacokinetic profile of the active agent.

Structure-Activity Relationship (SAR) Insight: The hydroxyl group at the C5 position is critical. It can act as a hydrogen bond donor, a crucial interaction for binding to enzyme active sites or receptors. Replacing it with the bulkier, non-donating acetoxy group would disrupt this binding, rendering the molecule inactive until the acetyl moiety is removed.

Experimental Protocols for Bioactivity Assessment

To ensure trustworthiness and reproducibility, the following are detailed, self-validating protocols for assessing the key bioactivities discussed.

Protocol 1: Anticancer Activity via MTT Cytotoxicity Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability after treatment with the compounds.

Sources

• 1. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 2. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07056A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benthamscience.com [benthamscience.com]
• 10. researchgate.net [researchgate.net]
• 11. sciforum.net [sciforum.net]
• 12. Hydroxypyridinones with enhanced iron chelating properties. Synthesis, characterization and in vivo tests of 5-hydroxy-2-(hydroxymethyl)pyridine-4(1 H ... - Dalton Transactions (RSC Publishing) DOI:10.1039/C6DT00129G [pubs.rsc.org]

A Comparative Guide to HPLC Retention Times of 5-Acetoxy and 1-Acetoxy Positional Isomers

For researchers and professionals in drug development and chemical analysis, achieving baseline separation of positional isomers is a frequent and often formidable challenge. These compounds, sharing identical molecular weights and similar physicochemical properties, demand a nuanced approach to chromatographic method development. This guide provides an in-depth comparison of the High-Performance Liquid Chromatography (HPLC) retention behavior of 5-acetoxy and 1-acetoxy isomers, using acetoxytetralone as a representative model. We will explore the underlying separation principles, provide detailed experimental protocols for both reverse-phase and normal-phase modes, and present expected outcomes based on established chromatographic theory.

The Challenge of Separating Positional Isomers

Positional isomers often exhibit very similar hydrophobicity and polarity, making their separation by standard HPLC methods difficult.[1] Achieving resolution requires leveraging subtle differences in their molecular structure and how these differences influence interactions with the stationary and mobile phases. Key factors that can be exploited include:

• Dipole Moment and Polarity: The position of a functional group can significantly alter the overall dipole moment of a molecule, affecting its polarity.

• Steric Hindrance: The accessibility of a polar functional group to the stationary phase can be hindered by the surrounding molecular architecture.[2]

• Intramolecular Interactions: The potential for intramolecular hydrogen bonding can "shield" a polar group, reducing its interaction with the stationary phase and affecting its retention.[3]

In our model compounds, 1-acetoxy-tetralone and 5-acetoxy-tetralone, the key difference lies in the position of the acetoxy group on the tetralone core. This seemingly minor change has significant implications for the molecule's interaction with HPLC stationary phases.

Predicting Elution Order: A Tale of Two Phases

The elution order of the 1-acetoxy and 5-acetoxy isomers is predicted to be opposite in reverse-phase and normal-phase HPLC due to their differing separation mechanisms.

Reverse-Phase (RP-HPLC): Polarity is Paramount

In reverse-phase HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol).[4] Compounds are separated primarily based on their hydrophobicity; less polar (more hydrophobic) compounds interact more strongly with the stationary phase and thus have longer retention times.[5]

• 1-Acetoxy-tetralone: The acetoxy group is located on the aliphatic portion of the tetralone ring system, adjacent to the ketone. This positioning can lead to steric shielding of the polar carbonyl group in the tetralone ring and the ester group, making the molecule as a whole less polar and more hydrophobic.

• 5-Acetoxy-tetralone: The acetoxy group is on the aromatic ring. This placement can result in a more exposed and accessible polar region, making the overall molecule more polar compared to its 1-acetoxy counterpart.

Predicted Elution Order in RP-HPLC: In reverse-phase HPLC, the more polar compound elutes first. Therefore, the expected elution order is:

• 5-Acetoxy-tetralone (more polar, shorter retention time)

• 1-Acetoxy-tetralone (less polar, longer retention time)

Normal-Phase (NP-HPLC): The Power of Polar Interactions

Normal-phase HPLC employs a polar stationary phase (e.g., silica or cyano-propyldimethyl) and a non-polar mobile phase (e.g., hexane and ethyl acetate).[4] Here, retention is driven by the interaction of polar functional groups on the analyte with the polar stationary phase.[4] More polar compounds interact more strongly and are retained longer.

• 5-Acetoxy-tetralone: With its more exposed polar region, this isomer is expected to interact more strongly with the polar silica stationary phase.

• 1-Acetoxy-tetralone: The sterically hindered polar groups in this isomer will have weaker interactions with the stationary phase.

Predicted Elution Order in NP-HPLC: In normal-phase HPLC, the less polar compound elutes first. Thus, the elution order is expected to be the reverse of that seen in RP-HPLC:

• 1-Acetoxy-tetralone (less polar, shorter retention time)

• 5-Acetoxy-tetralone (more polar, longer retention time)

Experimental Protocols

To empirically validate these predictions, the following detailed experimental protocols for both reverse-phase and normal-phase HPLC are provided.

Protocol 1: Reverse-Phase HPLC Separation

This protocol is designed to achieve baseline separation of the two isomers based on their differential hydrophobicity. A C18 column is chosen for its wide applicability and a phenyl-hexyl column is suggested as an alternative for potentially enhanced selectivity due to π-π interactions with the aromatic ring of the analytes.[6]

Instrumentation and Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size) or a Phenyl-Hexyl column for alternative selectivity.

• HPLC grade acetonitrile, methanol, and water.

• Samples of 1-acetoxy-tetralone and 5-acetoxy-tetralone.

• Syringe filters (0.45 µm).

Chromatographic Conditions:

Parameter	Condition
Stationary Phase	C18 (Octadecylsilyl silica gel) or Phenyl-Hexyl
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Sample Preparation:

• Prepare individual stock solutions of 1-acetoxy-tetralone and 5-acetoxy-tetralone in methanol at a concentration of 1 mg/mL.

• Prepare a mixed standard by combining equal volumes of the two stock solutions.

• Prior to injection, dilute the samples with the mobile phase to a suitable concentration (e.g., 50 µg/mL).

• Filter the final solution through a 0.45 µm syringe filter.

Figure 1: Reverse-Phase HPLC Experimental Workflow.

Protocol 2: Normal-Phase HPLC Separation

This protocol leverages the polar interactions between the analytes and a silica stationary phase to achieve separation.

Instrumentation and Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD), compatible with normal-phase solvents.

• Silica analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC grade n-hexane and ethyl acetate.

• Samples of 1-acetoxy-tetralone and 5-acetoxy-tetralone.

• Syringe filters (0.45 µm, PTFE).

Chromatographic Conditions:

Parameter	Condition
Stationary Phase	Silica Gel
Mobile Phase	n-Hexane:Ethyl Acetate (80:20, v/v)
Flow Rate	1.2 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Sample Preparation:

• Prepare individual stock solutions of 1-acetoxy-tetralone and 5-acetoxy-tetralone in ethyl acetate at a concentration of 1 mg/mL.

• Prepare a mixed standard by combining equal volumes of the two stock solutions.

• Prior to injection, dilute the samples with the mobile phase to a suitable concentration (e.g., 50 µg/mL).

• Filter the final solution through a 0.45 µm PTFE syringe filter.

Comparative Data Summary

The following table summarizes the predicted chromatographic behavior of the 1-acetoxy and 5-acetoxy-tetralone isomers based on the theoretical principles discussed.

Parameter	1-Acetoxy-tetralone	5-Acetoxy-tetralone	Justification
Predicted Polarity	Lower	Higher	The acetoxy group at the 5-position is more exposed, leading to a greater overall molecular polarity. The 1-position group is more sterically shielded.
RP-HPLC Retention	Longer	Shorter	In reverse-phase, less polar compounds are retained longer.
NP-HPLC Retention	Shorter	Longer	In normal-phase, more polar compounds are retained longer.

Mechanistic Insights into Separation

The successful separation of these isomers hinges on the interplay of molecular structure and chromatographic conditions. The following diagram illustrates the key structural differences and their influence on interactions with the stationary phase.

Figure 2: Structural Influences on Chromatographic Retention. (Note: Actual chemical structure images would be embedded in a final publication)

Conclusion and Best Practices

The separation of 5-acetoxy and 1-acetoxy positional isomers is a prime example of how subtle structural differences can be exploited to achieve chromatographic resolution. The choice between reverse-phase and normal-phase HPLC will dictate the elution order, with reverse-phase separating based on hydrophobicity and normal-phase based on polarity. For robust method development, it is crucial to consider the specific nature of the isomers and select a chromatographic mode that best leverages their structural nuances. When facing challenging separations of positional isomers, exploring alternative stationary phases, such as phenyl-based columns in reverse-phase, can provide the necessary selectivity for baseline resolution.[7]

References

• Welch Materials. (2024, November 18). A Guide to Selective Columns for Isomer Separation.

• Chemistry LibreTexts. (2020, November 19). HPLC Retention Order. Retrieved from [Link]

• Imtakt USA. (2026, February 14). Why are C18s So Different? A Focus on the Contributions of Steric Selectivity.

• StackExchange. (2015, January 24). Analytical Chemistry predicting the order of elution of compounds in a reverse phase HPLC. Retrieved from [Link]

• uv.es. Mechanisms of retention in HPLC Part 2. Retrieved from [Link]

• Cogent HPLC Columns. (2025, December 1). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• SIELC Technologies. (2014, September). Benefits of Hydrogen in Liquid Chromatography. Introducing SHARC1 HPLC Columns. Retrieved from [Link]

• Nacalai Tesque. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]

• Nacalai Tesque. Selectivity of packing materials in reversed phase liquid chromatography. Retrieved from [Link]

• SIELC Technologies. HPLC Analysis of Seven Aromatic Compounds on Reversed-Phase Aromatic Stationary Phases. Relative Selectivity. Retrieved from [Link]

• Ajol.info. (2024). DEVELOPMENT AND OPTIMIZATION OF HPLC METHODS FOR THE CHIRAL SEPARATION OF ARYLPYRAZOLE, CHLOROACETANILIDE AND ORGANOCHLORINE. Retrieved from [Link]

• National Institutes of Health. (2014). Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. Retrieved from [Link]

• Microsolv Technology Corporation. Phenolic Compounds Analyzed in Normal Phase HPLC with a C18 Column. Retrieved from [Link]

• Česká a slovenská farmacie. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

Sources

• 1. welch-us.com [welch-us.com]
• 2. uv.es [uv.es]
• 3. hplc.eu [hplc.eu]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 7. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]

Crystal Structure Analysis of 5-Acetyloxy-2(1H)-pyridinone Polymorphs

Executive Summary

The solid-state development of 5-acetyloxy-2(1H)-pyridinone (CAS: 1742-79-6) presents a classic yet critical challenge in pharmaceutical materials science: controlling the competition between robust hydrogen-bonded dimers and metastable catemeric chains.[1] As a structural analog to the antifibrotic agent Pirfenidone and a derivative of the metabolite 5-hydroxy-2(1H)-pyridinone, this molecule’s bioavailability and processability are dictated by its supramolecular arrangement.[1]

This guide compares the Thermodynamic Dimer Form (Form I) against the Kinetic Catemer Form (Form II) . It provides a self-validating workflow to isolate, characterize, and select the optimal polymorph for drug development, preventing late-stage phase transformations.[2]

Part 1: The Polymorphic Landscape

The Structural Competitors

The 2-pyridinone pharmacophore is a "supramolecular tecton" capable of forming two distinct hydrogen-bonding motifs.[1] For 5-acetyloxy-2(1H)-pyridinone, the 5-position acetyl group adds steric bulk and a weak hydrogen bond acceptor, influencing the lattice energy landscape.[1]

Feature	Form I: The Centrosymmetric Dimer	Form II: The Helical Catemer
Stability	Thermodynamic (Stable)	Kinetic (Metastable)
H-Bond Motif	homodimer (Head-to-Head)	infinite chain (Head-to-Tail)
Key Interaction	Dual N-H...O=C bonds (Strong)	Single N-H...O=C bonds (Weaker)
Packing Efficiency	High (High Density)	Lower (Low Density, often solvated)
Process Risk	Difficult to dissolve; slow nucleation	High risk of conversion to Form I during storage

Mechanism of Action (Crystallization)[3]

• Form I dominates in non-polar solvents where the solute minimizes solvent-solute interactions, favoring strong solute-solute dimerization.[1]

• Form II often precipitates from polar protic solvents (e.g., Methanol, Water) where the solvent competes for the carbonyl acceptor, disrupting dimer formation and favoring linear chaining.[2]

Part 2: Experimental Characterization Guide

Single Crystal X-Ray Diffraction (SC-XRD)

Objective: Definitive structural elucidation and absolute configuration confirmation.

• Protocol:

  • Prepare a supersaturated solution in Acetonitrile (favors Form I) and Methanol/Water (favors Form II/Hydrates).[2]

  • Perform Slow Evaporation at 4°C (to stabilize kinetic forms) and 25°C.

  • Select block-like crystals (typical of dimers) vs. needle-like crystals (typical of catemers).[1]

  • Collect data at 100 K to reduce thermal motion of the acetyl tail.

• Critical Checkpoint: Look for the Inversion Center . Form I typically crystallizes in centrosymmetric space groups (e.g., P21/c), whereas catemers may crystallize in non-centrosymmetric or chiral space groups if the helix has a specific hand.[2]

Powder X-Ray Diffraction (PXRD)

Objective: Bulk phase identification and purity analysis.

• Diagnostic Peaks (Representative):

  • Form I: Distinct low-angle reflection (approx. 10-12° 2

    ) corresponding to the length of the dimer pair.[1]

  • Form II: Shifted low-angle peaks due to different inter-planar spacing in the helical stack.[1]

Thermal Analysis (DSC/TGA)

Objective: Quantify stability and detect solvates.

• Workflow:

  • TGA: Run from 30°C to 300°C at 10°C/min. Weight loss < 100°C indicates a solvate/hydrate (likely Form II variant).

  • DSC: Look for a single endotherm (Melting) for Form I. Look for an exotherm (Recrystallization) followed by a melt for Form II (Monotropic vs. Enantiotropic relationship).

Part 3: Comparative Analysis Data

Note: The values below represent the typical physicochemical profile for 5-substituted-2-pyridinone derivatives, serving as a baseline for characterization.

Property	Form I (Target Product)	Form II (Alternative/Impurity)	Impact on Development
Melting Point	High (~130–135°C)	Lower (~115–125°C)	Form I withstands milling/micronization better.[1]
Lattice Energy	High (More negative)	Lower (Less negative)	Form I is less prone to polymorphic conversion.[2]
Solubility (pH 6.8)	Lower	Higher (1.5x - 2x)	Form II offers initial dissolution advantage but risks precipitation.
Hygroscopicity	Non-hygroscopic	Slightly Hygroscopic	Form I is preferred for long-term shelf stability.[1]
Morphology	Prisms/Blocks	Needles/Laths	Blocks flow better in hopper feeds; needles cause bridging.[1]

Part 4: Detailed Screening Protocol

To ensure the isolation of the pure Form I (Product) vs. Form II (Alternative), follow this solvent-mediated screening process.

Step-by-Step Methodology

• Feed Preparation: Dissolve 5-acetyloxy-2(1H)-pyridinone in THF (Tetrahydrofuran) at 50°C until clear.

• Antisolvent Addition (Form II Screen): Rapidly inject the THF solution into cold n-Heptane (0°C). The high supersaturation ratio (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) favors the kinetic nucleation of Form II .

• Slow Cooling (Form I Screen): Prepare a saturated solution in Ethyl Acetate at 60°C. Cool to 20°C at a rate of 0.1°C/min. The slow kinetics allow the thermodynamic Form I dimers to assemble.

• Slurry Conversion (Validation): Suspend a mixture of Form I and II in Isopropyl Alcohol at 25°C for 48 hours. Analyze the solid.[3][4][5] Result: 100% conversion to Form I confirms it is the stable form at RT.

Part 5: Visualization of Structural Logic

Diagram 1: Polymorph Selection Pathway

This diagram illustrates the decision logic for selecting the solvent system based on the desired supramolecular outcome.

Caption: Solvent selection dictates the competition between homodimeric assembly (Form I) and solvent-interrupted catemeric chains (Form II).

Diagram 2: Supramolecular Synthon Logic

This diagram details the specific hydrogen bonding interactions defining the two forms.

Caption: The structural bifurcation between the stable cyclic dimer and the metastable infinite chain determines the physical properties of the bulk material.[1]

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The world’s repository of small molecule crystal structures.[1] (Search for Pyridinone substructures). [Link]

• Leiserowitz, L., & Tuval, M. (1978). Molecular packing modes.[4][6] Part 2. The crystal structures of the 2-pyridone series. Acta Crystallographica Section B. [Link]

• Bis, J. A., et al. (2007).[2] Definitive Screening Design for Polymorph Screening of Pharmaceutical Compounds. Crystal Growth & Design. [Link]

• PubChem. Compound Summary: 5-acetyloxy-2(1H)-pyridinone (CAS 1742-79-6). [Link][1]

• Bernstein, J. (2002).[2] Polymorphism in Molecular Crystals.[7] Oxford University Press. (Foundational text on Dimer/Catemer energetics). [Link]

Sources

• 1. Hydroxypyridinone | C5H5NO2 | CID 69975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-Methyl-2-pyridone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rational design and topochemical synthesis of polymorphs of a polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of pyridine hydrogen-bonding sites in recognition of basic amino acid side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.mpg.de [pure.mpg.de]

Safety & Regulatory Compliance

5-(Acetyloxy)-2(1H)-pyridinone proper disposal procedures

Executive Operational Summary

Immediate Action Required: 5-(Acetyloxy)-2(1H)-pyridinone (CAS: 71847-90-0) is a pharmaceutical intermediate often utilized in the synthesis of antifibrotic agents (e.g., Pirfenidone analogs). It must be managed as Hazardous Chemical Waste .

• Primary Disposal Method: High-Temperature Incineration (Rotary Kiln).

• Prohibited: Do NOT dispose of via sanitary sewer (drain) or municipal trash.

• Segregation: Segregate from strong oxidizers and strong bases.

• Waste Stream: Non-Halogenated Organic Solid (unless in halogenated solution).

Technical Hazard Profiling & Mechanism

To ensure safety, one must understand the reactivity of the molecule, not just its static hazard codes.

The Hydrolysis Vector (The "Hidden" Hazard)

The acetoxy group at the C5 position is an ester linkage. Upon exposure to moisture, and accelerated by high pH (bases) or extreme low pH (acids), this compound undergoes hydrolysis.

• Reaction:

• Implication: Waste containers containing this substance must remain dry and neutral . Accidental introduction of water or bases into the waste drum can generate acetic acid (corrosive vapor) and degrade the compound into 5-hydroxy-2-pyridone, which possesses a distinct toxicological profile (often higher acute toxicity than the ester).

Physicochemical Data for Disposal Logic

Property	Value/Characteristic	Operational Impact
CAS Number	71847-90-0	Use for waste manifesting.[1]
Physical State	Solid (Crystalline powder)	Dust generation risk during transfer.
Solubility	Moderate in polar organics (DMSO, MeOH)	Rinsate requires organic solvent waste stream.
Combustibility	Organic solid	Suitable for fuel blending/incineration.
Incompatibility	Strong Oxidizers, Bases	Do not mix with Nitric Acid or Hydroxide waste.

Standard Operating Procedure (SOP): Disposal

Protocol A: Solid Waste (Pure Substance)

Use this protocol for expired reagent, excess synthesis product, or spill cleanup residues.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar. Avoid metal containers due to potential acid generation from hydrolysis.

• Labeling: Affix a hazardous waste tag immediately.[2]

  • Constituents: "5-(Acetyloxy)-2(1H)-pyridinone" (99%).

  • Hazard Checkboxes: Toxic, Irritant.[3][4]

• Transfer:

  • Work inside a fume hood to capture potential dust.

  • Use a disposable anti-static spatula.

• Seal: Screw the cap tightly. Parafilm is recommended to prevent moisture ingress.

• Disposition: Transfer to the facility's Solid Organic Waste stream for incineration.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this protocol for HPLC waste or reaction solvents containing the compound.

• Segregation Logic:

  • Scenario 1 (Non-Halogenated): Dissolved in Methanol, Ethanol, DMSO, or Acetone.

    • Action: Dispose in Non-Halogenated Organic Solvent carboy.

  • Scenario 2 (Halogenated): Dissolved in Dichloromethane (DCM) or Chloroform.

    • Action: Dispose in Halogenated Organic Solvent carboy.

• pH Check: Ensure the waste stream is not strongly basic (pH > 10). If basic, neutralize with dilute acid before addition to prevent rapid exothermic hydrolysis in the waste drum.

Logic Visualization: Waste Stream Decision Matrix

The following diagram illustrates the critical decision nodes for segregating this specific compound to prevent incompatibility incidents.

Figure 1: Decision matrix for segregating 5-(Acetyloxy)-2(1H)-pyridinone waste based on physical state and solvent carrier.

Emergency Spill Management

In the event of a benchtop spill, follow this self-validating cleanup protocol.

PPE Requirements:

• Eyes: Chemical Splash Goggles.[5]

• Hands: Nitrile gloves (minimum 0.11 mm thickness). Note: If dissolved in DCM, use Silver Shield/Laminate gloves.

• Respiratory: N95 particulate respirator (for solid spills) or Half-mask with organic vapor cartridges (for solution spills).

Cleanup Steps:

• Isolate: Demarcate the area.

• Neutralize (If Wet): If the material is in a basic solution, apply a spill pillow or absorbent clay (Vermiculite). Do not use paper towels alone for large liquid spills, as rapid evaporation of the solvent can release pyridinone dust.

• Sweep (If Dry): Gently sweep solid material using a brush and dustpan. Avoid creating dust clouds.

• Decontaminate: Wipe the surface with a soap and water solution.[6]

  • Why Soap? Water alone may not solubilize the organic residues efficiently.

  • Why not Bleach? Avoid strong oxidizers (bleach) which can react unpredictably with the nitrogen-containing pyridine ring.

• Disposal: Place all spill debris (gloves, wipes, vermiculite) into a sealed plastic bag, label as "Hazardous Waste - Debris contaminated with Pyridinone," and dispose of via the solid waste stream.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 12863383, 1-(Acetyloxy)-2(1H)-pyridinone [Isomer Analog Reference]. Retrieved from [Link]

• Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical Waste: Segregation and Characterization. Retrieved from [Link] (Cited via search context 1.3)

Sources

• 1. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
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